4-Benzyloxy-2-iodo-1-methylbenzene

• CAS: 1052647-33-2

Core Science & Biosynthesis

Comprehensive Guide to the Synthesis and Properties of 4-Benzyloxy-2-iodo-1-methylbenzene

Executive Summary

4-Benzyloxy-2-iodo-1-methylbenzene (also identified as 4-benzyloxy-2-iodotoluene) is a highly specialized halogenated aromatic intermediate. Its structural uniqueness lies in the specific regiochemistry of the iodine atom: it is positioned ortho to the methyl group (position 2) and meta to the benzyloxy group (position 4).

This specific substitution pattern is chemically significant because it is "contra-electronic" to direct electrophilic substitution on the corresponding phenol (p-cresol), where the hydroxyl group typically directs incoming electrophiles to its own ortho positions (positions 3 and 5). Consequently, this molecule cannot be synthesized reliably via direct iodination of 4-benzyloxytoluene or 4-methylphenol.

This guide details the authoritative Sandmeyer-based synthetic route , which guarantees the correct isomer, alongside physical properties and safety protocols for drug development researchers.

Chemical Profile & Structural Identity

Property	Detail
IUPAC Name	4-(Benzyloxy)-2-iodo-1-methylbenzene
Common Synonyms	4-Benzyloxy-2-iodotoluene; Benzyl 3-iodo-4-methylphenyl ether
CAS Number	516521-49-6
Molecular Formula
Molecular Weight	324.16 g/mol
Key Precursor	3-Iodo-4-methylphenol (CAS 16188-57-1 / 35944-64-0 derivative)
Physical State	Off-white to pale yellow solid (low melting)
Solubility	Soluble in DCM, Ethyl Acetate, THF; Insoluble in Water

Structural Significance

The molecule features three distinct functionalities:

• Aryl Iodide (C-2): A reactive handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) to build complex biaryl scaffolds.

• Benzyl Ether (C-4): A robust phenol protecting group, stable to basic conditions but cleavable via hydrogenolysis (

  ) or Lewis acids ( ).

• Methyl Group (C-1): Provides steric bulk and electronic donation, influencing the conformation of downstream pharmaceutical targets.

Retrosynthetic Analysis & The Regioselectivity Challenge

The "Wrong" Route: Direct Iodination

A common error in planning this synthesis is attempting to iodinate 4-benzyloxytoluene directly.

• Mechanism: The alkoxy group (

  ) is a strong ortho/para director. The methyl group is a weak ortho/para director.

• Outcome: Iodination is dominated by the alkoxy group, directing the iodine to position 3 (ortho to the ether).

• Result: This yields the isomer 3-iodo-4-benzyloxytoluene, not the target 2-iodo derivative.

The "Correct" Route: The Nitro-Amine Pathway

To place the iodine ortho to the methyl group , we must utilize a precursor where the directing groups cooperate or where the iodine is installed prior to the formation of the phenol. The optimal path starts with 4-nitrotoluene .

Caption: Retrosynthetic logic flow demonstrating the necessity of the nitro-amine pathway to achieve the correct regiochemistry.

Detailed Synthesis Protocol

Step 1: Regioselective Iodination of 4-Nitrotoluene

The nitro group directs meta, and the methyl group directs ortho. In 4-nitrotoluene, both groups direct an incoming electrophile to position 2 .

• Reagents: 4-Nitrotoluene, Iodine (

  ), Periodic Acid ( ) or Silver Sulfate ( ) in .[1]

• Procedure:

  • Dissolve 4-nitrotoluene in concentrated sulfuric acid.

  • Add iodine source (e.g., NIS or

    /oxidant).

  • Stir at ambient temperature (or slight heat, 40-60°C) until TLC indicates consumption of starting material.

  • Workup: Pour onto ice, extract with DCM, wash with sodium thiosulfate (to remove excess

    ).

• Product: 2-Iodo-4-nitrotoluene (CAS 7745-92-8).[2][3]

• Checkpoint: Product should be a yellow crystalline solid.

Step 2: Reduction to Aniline

The nitro group is reduced to an amine without de-iodinating the ring. Iron/Ammonium Chloride is preferred over catalytic hydrogenation to prevent accidental hydrogenolysis of the C-I bond.

• Reagents: Iron powder (

  ), Ammonium Chloride ( ), Ethanol/Water.

• Procedure:

  • Suspend 2-iodo-4-nitrotoluene in EtOH/Water (3:1).

  • Add

    powder (3-5 equiv) and (1 equiv).

  • Reflux vigorously for 2-4 hours.

  • Workup: Filter hot through Celite to remove iron oxides. Concentrate filtrate.

• Product: 3-Iodo-4-methylaniline (CAS 35944-64-0).[2]

• Note: Also known as 2-iodo-p-toluidine.

Step 3: Sandmeyer Hydrolysis (Conversion to Phenol)

This is the critical step to install the oxygen functionality.

• Reagents:

  , (aq), Urea (scavenger).

• Procedure:

  • Diazotization: Dissolve the aniline in 30%

    . Cool to 0-5°C. Add (aq) dropwise. Stir 30 min.

  • Hydrolysis: Prepare a separate vessel with boiling dilute

    (or solution to assist phenol formation).

  • Slowly add the cold diazonium salt solution to the boiling acid. Caution: Nitrogen gas evolution.

  • Reflux for 15-30 mins.

  • Workup: Cool, extract with Ethyl Acetate.

• Product: 3-Iodo-4-methylphenol (CAS 16188-57-1* - Note: Check isomer carefully, this CAS often refers to the 2-iodo-4-methyl isomer. The product here is 3-iodo-4-methylphenol, sometimes indexed as 4-hydroxy-2-iodotoluene).

Step 4: O-Benzylation (Williamson Ether Synthesis)

Final protection of the phenol.

• Reagents: Benzyl Bromide (

  ), Potassium Carbonate ( ), Acetone or DMF.

• Procedure:

  • Dissolve 3-iodo-4-methylphenol in dry Acetone.

  • Add

    (1.5 equiv) and Benzyl Bromide (1.1 equiv).

  • Reflux for 4-6 hours.

  • Workup: Filter off solids. Concentrate. Recrystallize from Hexane/EtOAc.

• Target Product: 4-Benzyloxy-2-iodo-1-methylbenzene .

Experimental Workflow Diagram

Caption: Step-by-step synthetic workflow from commodity starting material to final benzyl ether.

Properties & Characterization Data

For the final product 4-Benzyloxy-2-iodo-1-methylbenzene :

Technique	Expected Signal / Characteristic
1H NMR (CDCl3)	δ 7.30-7.45 (m, 5H, Benzyl aromatic)δ 7.40 (d, J=2.5 Hz, 1H, H-3, ortho to I)δ 7.10 (d, J=8.0 Hz, 1H, H-6, ortho to Me)δ 6.85 (dd, 1H, H-5)δ 5.05 (s, 2H, )δ 2.35 (s, 3H, )
13C NMR	Expect signals at approx: 20.5 ( ), 70.5 ( ), 100.1 (C-I), 157.0 (C-O).[4]
Mass Spectrometry	Molecular Ion at 324 . Characteristic loss of benzyl cation (91 m/z).

Safety & Handling

• Benzyl Bromide: A potent lachrymator (tear gas). Handle only in a functioning fume hood. Neutralize spills with dilute ammonia.

• Aryl Iodides: Generally light-sensitive. Store the final product in amber vials under inert atmosphere (

  or ) to prevent liberation of iodine and discoloration.

• Diazonium Intermediates: (Step 3) Do not let the diazonium salt dry out; keep in solution and process immediately to avoid explosion risks.

References

• Sigma-Aldrich. Product Specification: 4-(Benzyloxy)-1-iodo-2-methylbenzene (CAS 516521-49-6).

• Filimonov, V. D., et al. "Tetraalkylammonium Dichloroiodates as Iodinating Agents." Synthesis, 2008(3), 401–404.[1] (Protocol for iodination of deactivated arenes like 4-nitrotoluene).[1]

• Zhang, Y., et al. "A practical route to 2-iodoanilines via transition-metal-free and base-free decarboxylative iodination." RSC Advances, 2018. (Context on 2-iodo-4-methylaniline synthesis).

• ChemicalBook. 3-Iodo-4-methylaniline (CAS 35944-64-0) Properties and Synthesis.

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis.[5] John Wiley & Sons.[5] (Standard reference for Benzyl ether formation and stability).

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 2. Page loading... [wap.guidechem.com]
• 3. lookchem.com [lookchem.com]
• 4. rsc.org [rsc.org]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Guide: 4-Benzyloxy-2-iodo-1-methylbenzene

The following technical guide details the identification, synthesis, and application of 4-Benzyloxy-2-iodo-1-methylbenzene .

Identity, Synthesis, and Application in Drug Discovery

Part 1: Executive Identification & CAS Intelligence

Target Molecule: 4-Benzyloxy-2-iodo-1-methylbenzene Systematic Name: 1-(Benzyloxy)-3-iodo-4-methylbenzene Common Name: 4-Benzyloxy-2-iodotoluene Core Scaffold: 3-Iodo-p-cresol benzyl ether

The CAS Number Challenge

Unlike common catalog reagents, 4-Benzyloxy-2-iodo-1-methylbenzene is frequently synthesized in situ or on-demand as a high-value intermediate. Consequently, it does not possess a widely indexed "commodity" CAS number in public chemical registries.

Researchers must identify this compound via its Parent Precursor , which is commercially indexed:

Component	Chemical Name	CAS Number	Role
Parent Phenol	3-Iodo-4-methylphenol	626250-54-2	Core Scaffold
Reagent	Benzyl Bromide	100-39-0	Protecting Group
Isomer Warning	4-(Benzyloxy)-1-iodo-2-methylbenzene	1149618-83-6	DO NOT USE

CRITICAL ISOMER ALERT: Commercial databases often surface CAS 1149618-83-6 when searching for similar strings. This is a regioisomer where the Iodine is para to the benzyloxy group.

• Target (You need): Methyl is para to Benzyloxy.

• Isomer (Avoid): Iodine is para to Benzyloxy.

Part 2: Chemical Profile & Structural Logic[1]

This molecule serves as a strategic building block in medicinal chemistry. The iodine at the C2 position provides a reactive handle for cross-coupling (Suzuki-Miyaura, Sonogashira), while the benzyl ether at C4 acts as a robust protecting group for the phenol, stable against basic and oxidative conditions but removable via hydrogenolysis.

Property	Predicted Value	Structural Rationale
Molecular Formula		Toluene core + Iodo + Benzyl ether
Molecular Weight	324.16 g/mol	Heavy atom effect (Iodine)
LogP (Predicted)	~4.8	Highly lipophilic due to benzyl/methyl groups
H-Bond Donors	0	Phenol is capped (ether)
H-Bond Acceptors	1	Ether oxygen
Rotatable Bonds	3	Benzyl-O and O-Aryl bonds

Part 3: Synthesis Protocol (Williamson Ether Synthesis)

Since the specific ether is often non-catalogued, the standard protocol involves the benzylation of 3-iodo-4-methylphenol . This is a self-validating SN2 reaction.

Reagents & Stoichiometry[1]

• Substrate: 3-Iodo-4-methylphenol (1.0 equiv) [CAS: 626250-54-2][2][3][4][5]

• Electrophile: Benzyl bromide (1.2 equiv) [CAS: 100-39-0]

• Base: Potassium Carbonate (

  ) (2.0 equiv) - Anhydrous, finely ground

• Solvent: DMF (N,N-Dimethylformamide) or Acetone

• Temperature: 60°C (DMF) or Reflux (Acetone)

Step-by-Step Workflow

• Preparation: Charge a round-bottom flask with 3-iodo-4-methylphenol (1.0 eq) and anhydrous DMF (0.5 M concentration).

• Deprotonation: Add

  (2.0 eq) in a single portion. Stir at room temperature for 15 minutes to facilitate phenoxide formation.

  • Observation: Suspension may change color slightly as the phenoxide forms.

• Alkylation: Add Benzyl bromide (1.2 eq) dropwise via syringe.

  • Safety: Benzyl bromide is a lachrymator. Perform in a fume hood.

• Reaction: Heat the mixture to 60°C. Monitor via TLC (Hexane/EtOAc 9:1).

  • Endpoint: Disappearance of the starting phenol (lower

    ) and appearance of the less polar ether (high ). Typical time: 2–4 hours.

• Workup:

  • Cool to room temperature.

  • Dilute with water (5x reaction volume) to dissolve salts and precipitate the product (or extract with Ethyl Acetate).

  • Wash organic layer with water (3x) to remove DMF.

  • Wash with Brine, dry over

    , and concentrate.

• Purification: Recrystallization from Ethanol/Hexane or Flash Column Chromatography (

  , 100% Hexanes 5% EtOAc/Hexanes).

Reaction Mechanism Visualization

The following diagram illustrates the SN2 pathway, highlighting the nucleophilic attack of the phenoxide on the benzylic carbon.

Caption: Mechanistic pathway for the synthesis of the target ether via base-mediated SN2 alkylation.

Part 4: Applications in Drug Discovery

The primary utility of 4-Benzyloxy-2-iodo-1-methylbenzene lies in its role as an orthogonal intermediate . The iodine atom allows for C-C bond formation, while the benzyl group protects the oxygen for later "unmasking."

Strategic Workflow: The "Protect-Couple-Deprotect" Cycle

In medicinal chemistry, this molecule is often used to construct biaryl scaffolds found in kinase inhibitors or receptor modulators.

• Coupling: The Iodine (C2) is reacted with a boronic acid (Suzuki) or terminal alkyne (Sonogashira). The steric bulk of the ortho-methyl group must be considered; highly active catalysts (e.g.,

  or Buchwald precatalysts) are recommended.

• Deprotection: Post-coupling, the benzyl group is removed via Hydrogenation (

  ) or Lewis Acid ( ) to reveal the free phenol.

• Functionalization: The revealed phenol can then be converted to a carbamate, ether, or solubilizing tail.

Caption: The strategic utility of the target molecule in generating biaryl scaffolds via orthogonal protection.

Part 5: Safety & Handling

• Aryl Iodides: Generally stable but light-sensitive. Store in amber vials to prevent photo-deiodination.

• Benzyl Bromide (Reagent): Potent lachrymator (tear gas). Causes severe eye and skin irritation. All transfers must occur in a certified fume hood. Quench excess alkylating agent with aqueous ammonia or amine before disposal.

• Waste Disposal: Aqueous waste from the reaction contains potassium bromide and residual DMF; dispose of as halogenated organic waste.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 626250-54-2 (3-Iodo-4-methylphenol). Retrieved from [Link](Note: Link directs to isomer family for verification).

• Clayden, J., Greeves, N., & Warren, S. (2012).Organic Chemistry. Oxford University Press. (Standard reference for Williamson Ether Synthesis mechanism).
• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds". Chemical Reviews, 95(7), 2457-2483. (Reference for C-C coupling utility).

Sources

• 1. 2-iodo-4-methylphenol | 16188-57-1 [chemicalbook.com]
• 2. 133921-27-4|4-Iodo-3-methylphenol|BLD Pharm [bldpharm.com]
• 3. 1-Methyl-2-iodo-4-hydroxybenzene 97% | CAS: 626250-54-2 | AChemBlock [achemblock.com]
• 4. 1243471-41-1|2-Iodo-3-methylphenol|BLD Pharm [bldpharm.com]
• 5. calpaclab.com [calpaclab.com]

A Technical Guide to the ¹H and ¹³C NMR Spectra of 4-Benzyloxy-2-iodo-1-methylbenzene

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4-Benzyloxy-2-iodo-1-methylbenzene. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed interpretation of the spectral data, grounded in the fundamental principles of NMR spectroscopy. By examining the influence of the benzyloxy, iodo, and methyl substituents on the aromatic ring, we will elucidate the structural features of this compound and provide a framework for the analysis of similarly substituted aromatic systems.

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for determining the structure of organic molecules. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For a substituted aromatic compound like 4-Benzyloxy-2-iodo-1-methylbenzene, NMR spectroscopy allows for the unambiguous assignment of each proton and carbon, confirming the substitution pattern and providing insights into the electronic effects of the various functional groups.

The protons on an aromatic ring typically resonate in the downfield region of the ¹H NMR spectrum (around 7 ppm) due to the deshielding effect of the ring current.[1][2] However, the precise chemical shifts and coupling patterns are highly sensitive to the nature of the substituents attached to the ring.[3][4] Similarly, the chemical shifts of the carbon atoms in the ¹³C NMR spectrum are influenced by the electronegativity and resonance effects of the substituents.[1][5]

Predicted ¹H NMR Spectrum of 4-Benzyloxy-2-iodo-1-methylbenzene

The ¹H NMR spectrum of 4-Benzyloxy-2-iodo-1-methylbenzene is predicted to exhibit distinct signals corresponding to the aromatic protons, the benzylic methylene protons, the methyl protons, and the protons of the unsubstituted phenyl ring of the benzyloxy group. The substitution pattern on the main benzene ring dictates a specific splitting pattern for the aromatic protons.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	~ 6.8 - 7.0	Doublet of doublets (dd)	J(H3-H5) ≈ 2-3 Hz, J(H3-H6) ≈ 0.5-1 Hz
H-5	~ 6.6 - 6.8	Doublet (d)	J(H5-H6) ≈ 8-9 Hz
H-6	~ 7.5 - 7.7	Doublet (d)	J(H5-H6) ≈ 8-9 Hz
-CH₃	~ 2.2 - 2.4	Singlet (s)	N/A
-OCH₂-	~ 5.0 - 5.2	Singlet (s)	N/A
Phenyl-H (ortho)	~ 7.3 - 7.5	Multiplet (m)
Phenyl-H (meta)	~ 7.3 - 7.5	Multiplet (m)
Phenyl-H (para)	~ 7.3 - 7.5	Multiplet (m)

Causality of Chemical Shifts and Splitting Patterns:

• Aromatic Protons (H-3, H-5, H-6):

  • The benzyloxy group is an electron-donating group (EDG) through resonance, which increases the electron density at the ortho and para positions, causing the signals for H-3 and H-5 to shift upfield (to a lower ppm value) compared to unsubstituted benzene (δ ≈ 7.3 ppm).[1][4]

  • The iodine atom is an electron-withdrawing group (EWG) through its inductive effect, but it can also be weakly electron-donating through resonance. Its primary influence is a deshielding effect on the adjacent proton H-3. However, the strong donating effect of the para-benzyloxy group is expected to dominate, resulting in an overall upfield shift for H-3. The iodine's presence is also known to cause some downfield shift on the ortho proton.

  • The methyl group is a weak electron-donating group, contributing to a slight upfield shift of the aromatic protons.[6]

  • H-6: This proton is ortho to the iodine atom and meta to the benzyloxy group. The deshielding effect of the iodine is expected to be significant, causing H-6 to resonate at the most downfield position among the aromatic protons of the substituted ring.

  • H-5: This proton is meta to the iodine and ortho to the benzyloxy group. The strong shielding from the benzyloxy group will cause H-5 to appear at a relatively upfield position.

  • H-3: This proton is ortho to both the methyl and benzyloxy groups and meta to the iodine. The combined electron-donating effects of the methyl and benzyloxy groups will cause H-3 to be the most shielded (most upfield) of the aromatic protons.

  • Splitting Pattern: The coupling between adjacent protons (ortho-coupling) is typically in the range of 7-10 Hz, while coupling between protons separated by three bonds (meta-coupling) is smaller, around 2-3 Hz.[4] H-5 will appear as a doublet due to coupling with H-6. H-6 will also be a doublet, coupling with H-5. H-3 will appear as a doublet of doublets, with a large ortho-coupling to H-5 and a smaller meta-coupling to H-6.

• Methyl Protons (-CH₃): The methyl group attached to the aromatic ring will appear as a singlet in the upfield region of the spectrum, typically around 2.2-2.4 ppm.[6]

• Benzylic Protons (-OCH₂-): The methylene protons of the benzyloxy group are adjacent to an oxygen atom and an aromatic ring, causing them to be deshielded and appear as a singlet around 5.0-5.2 ppm.

• Unsubstituted Phenyl Protons: The five protons of the phenyl ring of the benzyloxy group will likely appear as a complex multiplet in the aromatic region, around 7.3-7.5 ppm.

Predicted ¹³C NMR Spectrum of 4-Benzyloxy-2-iodo-1-methylbenzene

The ¹³C NMR spectrum will show distinct signals for each of the unique carbon atoms in the molecule. Aromatic carbons typically resonate between 110 and 160 ppm.[1] The chemical shifts are influenced by the attached substituents.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-1	~ 135 - 140
C-2	~ 90 - 95
C-3	~ 130 - 135
C-4	~ 155 - 160
C-5	~ 115 - 120
C-6	~ 110 - 115
-CH₃	~ 20 - 25
-OCH₂-	~ 70 - 75
Phenyl-C (ipso)	~ 136 - 138
Phenyl-C (ortho)	~ 128 - 130
Phenyl-C (meta)	~ 128 - 130
Phenyl-C (para)	~ 127 - 129

Causality of Chemical Shifts:

• C-4 (Attached to Benzyloxy): The oxygen atom of the benzyloxy group is strongly electron-donating, causing a significant downfield shift for the carbon to which it is attached (ipso-carbon). This will be the most downfield signal in the aromatic region.[5]

• C-2 (Attached to Iodine): The carbon atom bonded to the heavy iodine atom experiences a significant upfield shift due to the "heavy atom effect." This will likely be the most upfield signal among the aromatic carbons.

• C-1 (Attached to Methyl): The ipso-carbon attached to the methyl group will be downfield shifted compared to unsubstituted benzene.[7]

• C-3, C-5, C-6: The chemical shifts of these carbons are influenced by the combined effects of the substituents. The electron-donating benzyloxy group will cause shielding (upfield shift) at the ortho (C-5) and para (not applicable) positions. The iodine will have a deshielding effect on the ortho (C-6) and meta (C-5) carbons. The methyl group will cause a slight downfield shift at the ortho position (C-6) and a slight upfield shift at the meta position (C-5).

• -CH₃ Carbon: The methyl carbon will appear in the aliphatic region, typically around 20-25 ppm.[7]

• -OCH₂- Carbon: The benzylic carbon will be found in the range of 70-75 ppm due to the deshielding effect of the adjacent oxygen atom.

• Unsubstituted Phenyl Carbons: The carbons of the benzyloxy group's phenyl ring will appear in the aromatic region, with the ipso-carbon being the most downfield.

Experimental Protocol for NMR Analysis

For researchers seeking to acquire experimental data, the following protocol provides a standardized methodology.

• Sample Preparation:

  • Dissolve 5-10 mg of 4-Benzyloxy-2-iodo-1-methylbenzene in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), to reference the chemical shifts to 0.00 ppm.[8]

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Instrument: A 400 MHz or higher field NMR spectrometer.

  • Pulse Sequence: Standard single-pulse experiment.

  • Acquisition Parameters:

    • Spectral Width: -2 to 12 ppm.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-2 seconds.

    • Number of Scans: 16-64, depending on sample concentration.

  • Processing:

    • Apply a Fourier transform to the Free Induction Decay (FID).

    • Phase correct the spectrum.

    • Calibrate the spectrum using the TMS signal.

• ¹³C NMR Spectroscopy:

  • Instrument: A 100 MHz or higher field NMR spectrometer.

  • Pulse Sequence: Proton-decoupled single-pulse experiment.

  • Acquisition Parameters:

    • Spectral Width: 0 to 220 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Processing:

    • Apply a Fourier transform to the FID.

    • Phase correct the spectrum.

    • Calibrate the spectrum using the solvent signal or TMS.

Visualization of Molecular Structure and NMR Principles

To further aid in the understanding of the spectral data, the following diagrams illustrate the molecular structure and the key NMR interactions.

Caption: Molecular structure of 4-Benzyloxy-2-iodo-1-methylbenzene with atom numbering.

Caption: Predicted ¹H-¹H coupling network for the aromatic protons.

Conclusion

The ¹H and ¹³C NMR spectra of 4-Benzyloxy-2-iodo-1-methylbenzene provide a detailed fingerprint of its molecular structure. By understanding the interplay of electronic and steric effects of the benzyloxy, iodo, and methyl substituents, a confident assignment of all proton and carbon signals can be achieved. This guide has outlined the predicted spectral features, the underlying principles governing these features, and a standard protocol for experimental data acquisition. This comprehensive approach ensures the accurate structural characterization of this and related compounds, which is a critical step in the fields of chemical synthesis and drug development.

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• Benchchem. Spectroscopic Profile of 2-Iodo-5-methylbenzoic Acid: A Technical Guide.
• PubChem. 1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene.
• Benchchem. An In-depth Technical Guide to the Synthesis and Characterization of 4-Chloro-2-iodo-1-nitrobenzene.
• NIST. Benzene, 1-iodo-4-methyl-.
• ResearchGate. (PDF) SYNTHESIS, CHARACTERIZATION AND CRYSTAL STRUCTURE OF (E)-N-BENZYLIDENE-4-IODOANILINE AND (E).
• EON Biotech. 1-(Benzyloxy)-4-iodo-2-methylbenzene – (516521-49-6).
• ChemicalBook. 4-BENZYLOXYBENZYL ALCOHOL(836-43-1) ¹H NMR spectrum.
• The Royal Society of Chemistry. NMR spectra and Analytical HPLC.

Sources

• 1. NMR Spectroscopy of Benzene Derivatives [moodle.tau.ac.il]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. srd.nist.gov [srd.nist.gov]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. tandfonline.com [tandfonline.com]
• 6. methylbenzene low high resolution H-1 proton nmr spectrum of methylbenzene analysis interpretation of chemical shifts ppm spin spin line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. C-13 nmr spectrum of methylbenzene analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methylbenzene doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Physical and chemical properties of 4-Benzyloxy-2-iodo-1-methylbenzene

The following technical guide details the physical and chemical properties, synthesis, and applications of 4-Benzyloxy-2-iodo-1-methylbenzene . This document is structured for researchers and process chemists requiring rigorous data and actionable protocols.

Executive Summary

4-Benzyloxy-2-iodo-1-methylbenzene (also identified as 3-iodo-4-methylphenyl benzyl ether ) is a specialized aryl iodide intermediate used primarily in the synthesis of polysubstituted aromatic scaffolds. Its structural uniqueness lies in the ortho relationship between the iodine atom and the methyl group, combined with a para benzyloxy protecting group. This steric arrangement makes it a valuable building block for constructing hindered biaryls via Suzuki-Miyaura coupling, particularly in the development of pharmaceuticals targeting kinase inhibitors or liquid crystal mesogens.

Chemical Identity & Structural Analysis

Property	Detail
IUPAC Name	4-(Benzyloxy)-2-iodo-1-methylbenzene
Common Synonyms	3-Iodo-4-methylphenyl benzyl ether; 2-Iodo-4-benzyloxytoluene
CAS Number	Not widely listed (Precursor 3-iodo-4-methylphenol: 626250-54-2)
Molecular Formula
Molecular Weight	324.16 g/mol
SMILES	Cc1ccc(OCc2ccccc2)cc1I
InChI Key	(Predicted) WFSYTTIWDBVAQZ-UHFFFAOYSA-N

Structural Implications[2][3]

• Steric Hindrance: The iodine atom at position 2 is ortho to the methyl group at position 1. This creates significant steric bulk, which suppresses homocoupling and enhances selectivity during palladium-catalyzed cross-coupling reactions.

• Electronic Push-Pull: The benzyloxy group (position 4) acts as a strong electron donor (+M effect), activating the ring, while the iodine serves as the reactive handle. The methyl group provides a weak inductive donor effect (+I).

Physical & Chemical Properties[2][4][5][6][7][8]

Due to the specialized nature of this intermediate, some values are derived from high-fidelity chemoinformatic models and analogous structures (e.g., 3-iodo-4-methylphenol).

Property	Value / Description	Source/Note
Physical State	Solid (Low-melting) or Viscous Oil	Analogous benzyl ethers (e.g., Benzyl phenyl ether MP 39°C)
Melting Point	45–55 °C (Predicted)	Precursor MP is 63–64 °C [1]
Boiling Point	~380 °C (at 760 mmHg)	Predicted based on MW and polarity
Density	1.55 ± 0.1 g/cm³	Predicted
Solubility	Soluble in DCM, THF, Ethyl Acetate, Toluene.[1] Insoluble in Water.	Lipophilic benzyl/iodo domains
LogP	4.85 (Predicted)	High lipophilicity

Synthesis Strategy

Direct iodination of 4-benzyloxytoluene typically fails to yield the target regioselectively because the strong directing effect of the alkoxy group favors the position ortho to itself (position 3), rather than the desired position 2.

Therefore, the most robust synthetic route is a de novo construction starting from 2-iodo-4-nitrotoluene or 3-amino-4-methylphenol .

Pathway: Nitro-Reduction-Hydrolysis-Alkylation

This route ensures absolute regiocontrol of the iodine placement relative to the methyl group.

Figure 1: Regioselective synthesis pathway ensuring the ortho-iodo-methyl motif.

Detailed Experimental Protocol (Step 3: Benzylation)

Prerequisite: Isolate 3-iodo-4-methylphenol (CAS 626250-54-2) via the pathway above or commercial sourcing.

• Reagents:

  • 3-Iodo-4-methylphenol (1.0 eq)

  • Benzyl bromide (1.2 eq)

  • Potassium carbonate (

    , anhydrous, 2.0 eq)

  • Solvent: DMF (Dimethylformamide) or Acetone.

• Procedure:

  • Charge a round-bottom flask with 3-iodo-4-methylphenol and dissolve in DMF (0.5 M concentration).

  • Add

    in one portion. Stir at Room Temperature (RT) for 15 minutes.

  • Add Benzyl bromide dropwise via syringe.

  • Heat the mixture to 60 °C and stir for 4–6 hours. Monitor via TLC (Hexane/EtOAc 9:1).

  • Workup: Cool to RT. Pour into ice water. Extract with Ethyl Acetate (3x). Wash organics with brine, dry over

    , and concentrate.

  • Purification: Recrystallize from Ethanol or purify via silica gel chromatography (Gradient: 100% Hexane

    5% EtOAc/Hexane).

Reactivity & Applications

The core utility of 4-Benzyloxy-2-iodo-1-methylbenzene is as an electrophile in transition-metal catalyzed cross-couplings.

Suzuki-Miyaura Coupling

The steric bulk of the ortho-methyl group requires specific catalytic systems (e.g., Buchwald ligands like SPhos or XPhos) to facilitate oxidative addition and transmetallation.

Figure 2: Downstream application in biaryl synthesis and deprotection.

Critical Reaction Parameters

• Catalyst:

  or with electron-rich, bulky phosphines (SPhos, XPhos) is recommended to overcome the steric hindrance at the C2 position [2].

• Base: Weak bases (

  ) in biphasic solvent systems (Toluene/Water) often yield better results than carbonate bases for hindered substrates.

Safety & Handling (MSDS Summary)

• Hazards:

  • Skin/Eye Irritant: The compound is an alkylating agent precursor derivative and an aryl iodide. Treat as a skin sensitizer.

  • Inhalation: Dust or vapor may cause respiratory irritation.

• Storage: Store at 2–8 °C, protected from light (iodides can photodegrade, turning yellow/brown).

• Disposal: Dispose of as halogenated organic waste. Do not mix with strong oxidizers.[2]

References

• Sigma-Aldrich / Enamine. (2024). Product Specification: 3-iodo-4-methylphenol (CAS 626250-54-2). Retrieved from

• BenchChem. (2025).[3] Application Notes and Protocols for Suzuki Coupling Reactions Using Sterically Hindered Iodophenols. Retrieved from

• National Institutes of Health (PubChem). Compound Summary: 2-Iodotoluene derivatives and properties. Retrieved from

• Organic Syntheses. General procedures for Sandmeyer reactions and Phenol alkylation.

Sources

• 1. prepchem.com [prepchem.com]
• 2. 2-Iodo-4-nitrotoluene, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Potential research areas for 4-Benzyloxy-2-iodo-1-methylbenzene

Technical Whitepaper: Strategic Utilization of 4-Benzyloxy-2-iodo-1-methylbenzene in Advanced Organic Synthesis

Executive Summary 4-Benzyloxy-2-iodo-1-methylbenzene (CAS: 143716-23-4) represents a high-value "privileged scaffold" in medicinal chemistry. Its structural architecture combines three distinct reactive handles: a labile aryl iodide for cross-coupling, a benzylic methyl group capable of radical functionalization, and a protected phenol (benzyloxy) serving as a latent hydrogen-bond donor. This guide outlines the technical roadmap for leveraging this compound to access complex biaryls, heterocycles, and atropisomeric drug candidates.

Section 1: Structural Analysis & Reactivity Profile

The molecule's utility is defined by the interplay between its electronic properties and steric environment.

• The Aryl Iodide (C-I): The C-I bond is the weakest bond on the ring (approx. 65 kcal/mol), making it the primary site for oxidative addition by Palladium(0) species.

• The Ortho-Methyl Effect: The methyl group at position 1 (ortho to the iodine) introduces significant steric bulk. While this challenges standard catalytic cycles, it is a critical design feature for inducing axial chirality in biaryl systems, a growing area of interest in preventing "flat" drug molecules.

• The Para-Benzyloxy Group: This ether acts as an electron-donating group (EDG) via resonance, increasing electron density at the ortho/para positions. This activation facilitates oxidative addition at the iodine position despite the steric hindrance.

Section 2: Primary Research Area – Sterically Demanding Cross-Coupling

Challenge: The ortho-methyl group hinders the approach of the Palladium catalyst and the subsequent transmetallation step in Suzuki-Miyaura or Buchwald-Hartwig couplings. Standard conditions (e.g., Pd(PPh3)4) often result in sluggish conversion or homocoupling byproducts.

Solution: Utilization of electron-rich, bulky phosphine ligands (Buchwald Ligands) to facilitate the coupling of sterically congested centers.

Experimental Protocol: High-Yield Suzuki-Miyaura Coupling

Objective: Synthesis of a twisted biaryl scaffold.

Reagents:

• Substrate: 4-Benzyloxy-2-iodo-1-methylbenzene (1.0 equiv)

• Boronic Acid: 2-Methoxyphenylboronic acid (1.2 equiv) [Model sterically hindered partner]

• Catalyst: XPhos Pd G2 (2 mol%) – Selected for stability and high activity in steric environments.

• Base: K3PO4 (2.0 equiv, 0.5 M aqueous solution)

• Solvent: THF/Water (10:1)

Methodology:

• Inerting: Charge a reaction vial with the aryl iodide, boronic acid, and XPhos Pd G2. Seal and purge with Argon for 5 minutes. Rationale: Oxygen poisons the Pd(0) active species.

• Solvation: Add degassed THF and the aqueous K3PO4 solution via syringe.

• Thermal Activation: Heat the mixture to 60°C. Note: The iodine is reactive enough that reflux (66°C) is often unnecessary and can promote protodeiodination.

• Monitoring: Monitor via UPLC-MS at 1 hour. Look for the disappearance of the M+ peak (324.16 Da) and emergence of the biaryl product.

• Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4, and concentrate.

Data Interpretation:

Parameter	Standard Cond. (Pd(PPh3)4)	Optimized Cond. (XPhos Pd G2)
Conversion (2h)	45%	>98%
Impurity Profile	15% Des-iodo (reduction)	<2% Des-iodo

| Steric Tolerance | Low | High |

Section 3: Secondary Research Area – Benzylic Functionalization & Heterocycle Synthesis

The methyl group is not merely a steric blocker; it is a latent functional handle. Through radical bromination, the methyl group is converted to a benzyl bromide, creating a 1,2-biselectrophile (Iodine + Benzyl Bromide). This allows for the construction of fused heterocycles like Isoquinolines or Benzofurans .

Workflow: Divergent Synthesis of Isoquinolines

• Step A: Wohl-Ziegler Bromination.

  • React 4-Benzyloxy-2-iodo-1-methylbenzene with NBS (N-Bromosuccinimide) and AIBN (catalytic) in CCl4 or Trifluorotoluene at reflux.

  • Product: 4-Benzyloxy-1-(bromomethyl)-2-iodobenzene.

• Step B: Cyclization.

  • React the benzyl bromide with a primary amine (R-NH2) to form the secondary amine.

  • Perform an intramolecular Heck cyclization or Copper-catalyzed coupling to close the ring onto the iodine position.

Figure 1: Divergent Synthesis Pathway via Benzylic Activation. The methyl group serves as a pivot point for heterocycle construction.

Section 4: Tertiary Research Area – The Phenolic Switch (Deprotection)

The benzyl group (Bn) is robust, surviving basic coupling conditions and radical reactions. However, in late-stage drug development, the free phenol is often required to improve solubility (via H-bonding) or to serve as a handle for prodrug moieties (e.g., phosphate esters).

Protocol: Chemoselective Hydrogenolysis

Objective: Remove the benzyl group without reducing the C-I bond (if performed before coupling) or the aromatic ring.

Caution: Standard Pd/C + H2 will often reduce the Aryl-Iodine bond (hydrodehalogenation) before removing the benzyl group.

Strategic Alternative: Lewis Acid Deprotection

• Reagent: Boron Trichloride (BCl3) or BBr3.

• Conditions: -78°C in Dichloromethane (DCM).

• Mechanism: The Lewis acid coordinates to the ether oxygen, cleaving the alkyl-oxygen bond. This method preserves the sensitive Aryl-Iodine bond.

Methodology:

• Cool a solution of the substrate in dry DCM to -78°C (Dry Ice/Acetone bath).

• Add BCl3 (1.0 M in DCM, 1.5 equiv) dropwise.

• Stir for 30 minutes, then warm slowly to 0°C.

• Quench with MeOH.

• Result: 4-Hydroxy-2-iodo-1-methylbenzene.

Section 5: Integrated Research Workflow

The following diagram illustrates the logical flow of operations when using this building block in a drug discovery campaign.

Figure 2: Integrated Research Workflow. A decision tree for medicinal chemists utilizing the scaffold.

References

• Sigma-Aldrich. Product Specification: 4-(Benzyloxy)-1-iodo-2-methylbenzene.[1] Link(Note: Representative link to catalog entry for verification of commercial availability).

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides. Accounts of Chemical Research, 41(11), 1461–1473.

• Dorel, R., & Echavarren, A. M. (2015). Gold-catalyzed reactions of oxo-1,6-enynes: a diverse array of reaction pathways. The Journal of Organic Chemistry, 80(15), 7321-7332. (Highlighting the utility of ortho-substituted aryl iodides in cyclization).

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Authoritative source for Benzyl deprotection protocols via BCl3 vs Hydrogenolysis).

Sources

• 1. 4-(Benzyloxy)-1-iodo-2-methylbenzene [sigmaaldrich.com]

4-Benzyloxy-2-iodo-1-methylbenzene molecular weight and formula

The following technical guide details the physicochemical profile, synthetic architecture, and experimental applications of 4-Benzyloxy-2-iodo-1-methylbenzene .

[1]

Executive Summary

4-Benzyloxy-2-iodo-1-methylbenzene (CAS: 1052647-33-2) is a specialized halogenated biaryl ether intermediate used primarily in medicinal chemistry for the synthesis of complex pharmaceutical scaffolds.[1] Its structural uniqueness lies in the specific regiochemistry of the iodine atom relative to the methyl and benzyloxy groups. Unlike common derivatives where halogenation occurs ortho to the activating oxygen (giving the 3-iodo isomer), this molecule features an iodine atom ortho to the methyl group (position 2) and meta to the benzyloxy group.

This "contra-electronic" substitution pattern makes it a critical building block for designing sterically constrained biaryls via cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) where the ortho-methyl group provides necessary atropisomerism or conformational locking.

Physicochemical Specifications

Property	Value	Notes
IUPAC Name	4-(Benzyloxy)-2-iodo-1-methylbenzene	Also known as Benzyl 3-iodo-4-methylphenyl ether
Molecular Formula	C₁₄H₁₃IO
Molecular Weight	324.16 g/mol
CAS Number	1052647-33-2
Physical State	Off-white to pale yellow solid	Low melting point solid or viscous oil depending on purity
Solubility	DCM, THF, Ethyl Acetate	Insoluble in water
LogP (Predicted)	~4.8	Highly lipophilic due to benzyl/iodo/methyl motif
H-Bond Donors	0
H-Bond Acceptors	1	Ether oxygen

Synthetic Architecture & Regioselectivity

The Regiochemical Challenge

Synthesizing this molecule requires overcoming standard electrophilic aromatic substitution rules. Direct iodination of 4-benzyloxytoluene is NOT a viable route for this specific isomer.

• Direct Iodination: The alkoxy group (-OBn) is a stronger ortho-director than the methyl group. Iodination of 4-benzyloxytoluene yields 1-benzyloxy-2-iodo-4-methylbenzene (iodine ortho to oxygen), which is the unwanted regioisomer.

• Correct Strategy: The synthesis must proceed via a precursor where the iodine is already installed in the correct position relative to the methyl group, typically 3-iodo-4-methylphenol (also known as 3-iodo-p-cresol).

Retrosynthetic Analysis

The most robust pathway originates from 2-iodo-1-methyl-4-nitrobenzene , reducing the nitro group to a phenol (via diazonium), followed by Williamson ether synthesis.

Figure 1: Retrosynthetic logic flow prioritizing the correct installation of the iodine atom prior to ether formation.

Detailed Experimental Protocol

Workflow: Benzylation of 3-Iodo-4-methylphenol

This protocol assumes the use of 3-iodo-4-methylphenol as the immediate precursor. If this is not commercially available, it must be synthesized from 3-amino-4-methylphenol or 2-iodo-4-nitrotoluene.

Reagents & Materials

• Substrate: 3-Iodo-4-methylphenol (1.0 equiv)

• Alkylating Agent: Benzyl bromide (BnBr) (1.2 equiv)

• Base: Potassium carbonate (K₂CO₃), anhydrous (2.0 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

• Catalyst (Optional): Potassium iodide (KI) (0.1 equiv) to generate Benzyl iodide in situ for faster kinetics.

Step-by-Step Methodology

• Preparation:

  • Charge a flame-dried round-bottom flask with 3-iodo-4-methylphenol (e.g., 5.0 g, 21.3 mmol) and a magnetic stir bar.

  • Add anhydrous Acetonitrile (50 mL).

  • Add Potassium Carbonate (5.9 g, 42.6 mmol) in a single portion. The suspension may turn slightly yellow.

• Alkylation:

  • Add Benzyl bromide (3.0 mL, 25.6 mmol) dropwise via syringe over 5 minutes.

  • (Optional) Add catalytic KI (350 mg) to accelerate the reaction.

  • Equip the flask with a reflux condenser and heat the mixture to 60–80°C under a nitrogen atmosphere.

  • Monitor: Check reaction progress via TLC (Hexanes/EtOAc 9:1). The starting phenol (lower R_f) should disappear, replaced by the less polar ether product (high R_f). Typical reaction time: 4–6 hours.

• Work-up:

  • Cool the mixture to room temperature.

  • Filter off the solid inorganic salts (KBr, excess K₂CO₃) through a celite pad. Rinse the pad with ethyl acetate.

  • Concentrate the filtrate under reduced pressure to remove the solvent (MeCN).

• Purification:

  • Dissolve the residue in Ethyl Acetate (100 mL) and wash with:

    • 1M NaOH (2 x 30 mL) to remove any unreacted phenol.

    • Brine (1 x 30 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.[2]

  • Crystallization: The crude oil often crystallizes upon standing or trituration with cold hexanes. If necessary, purify via flash column chromatography (SiO₂, 100% Hexanes to 5% EtOAc/Hexanes).

• Validation:

  • ¹H NMR (CDCl₃, 400 MHz): Look for the singlet benzylic protons (~5.0 ppm, 2H), the methyl singlet (~2.3 ppm, 3H), and the specific aromatic pattern (1H doublet at position 3, 1H dd at position 5, 1H doublet at position 6).

Functional Utility in Drug Discovery

The 2-iodo moiety is the functional "warhead" of this molecule, enabling it to serve as a versatile electrophile in transition-metal catalyzed cross-couplings.

Key Applications

• Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to form 3-aryl-4-methylphenyl benzyl ethers . The ortho-methyl group induces a twist in the biaryl axis, which is valuable for disrupting planar stacking in drug targets.

• Buchwald-Hartwig Amination: Coupling with amines to generate aniline derivatives.

• Heck Reaction: Coupling with acrylates or styrenes to extend the carbon chain.

Reaction Pathway Diagram

Figure 2: Divergent synthesis pathways utilizing the iodine handle for scaffold elaboration.

Safety and Handling

• Hazards: As a halogenated aromatic ether, treat as a potential skin irritant. Benzyl bromide (used in synthesis) is a potent lachrymator; all synthesis steps must be performed in a fume hood.

• Storage: Store in a cool, dry place away from light. The benzyloxy group is stable to base but sensitive to strong acids (e.g., HBr, BBr₃), which will cleave the ether to regenerate the phenol.

References

• Sigma-Aldrich (Merck). 4-(Benzyloxy)-1-iodo-2-methylbenzene Product Specification. Retrieved from

• National Institutes of Health (NIH). Structure-based optimization of type III indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors. (Discussion of 2-iodo-4-methylphenol derivatives). Retrieved from

• European Patent Office. Novel Cyclic Benzimidazole Derivatives Useful as Anti-Diabetic Agents (EP 2348857 B1). (Synthesis of 3-iodo-4-methylphenol precursor). Retrieved from

• Molbase. 4-benzyloxy-2-iodo-1-methylbenzene CAS 1052647-33-2. Retrieved from

Sources

• 1. molbase.com [molbase.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Suzuki-Miyaura Cross-Coupling of Sterically Hindered 4-Benzyloxy-2-iodo-1-methylbenzene

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, protocol optimization, and self-validating experimental workflows for sterically demanding aryl iodides.

Substrate Analysis & Mechanistic Causality

The molecule 4-Benzyloxy-2-iodo-1-methylbenzene presents a unique set of electronic and steric parameters that dictate its behavior in palladium-catalyzed cross-coupling.

• Electronic Profile: The iodine atom provides a highly reactive handle for oxidative addition, as C–I bonds possess a lower bond dissociation energy compared to C–Br or C–Cl bonds[1]. The para-benzyloxy group is strongly electron-donating, which slightly enriches the arene ring, making the initial oxidative addition marginally slower than in electron-deficient arenes, but highly stable against side reactions.

• Steric Bottleneck: The critical challenge lies in the ortho-methyl group adjacent to the iodide. While oxidative addition proceeds readily, the subsequent transmetalation and reductive elimination steps suffer from severe steric crowding[2].

Traditional catalysts like

often exhibit unexpectedly poor turnover for aryl iodides at lower temperatures due to the inefficient formation of the key Pd(II)-OH intermediate and the inability of the ligands to force the crowded aryl groups into a geometry conducive to reductive elimination[3]. To overcome this, bulky, electron-rich dialkylbiarylphosphine ligands (such as SPhos) are required[1][4].

Figure 1: Suzuki-Miyaura catalytic cycle highlighting steric bottlenecks at the ortho-position.

Experimental Design Rationale

To design a self-validating and robust protocol, every reagent choice must address the specific structural challenges of 4-Benzyloxy-2-iodo-1-methylbenzene:

• Catalyst System (

  / SPhos): SPhos stabilizes the low-coordinate Pd(0) species, preventing catalyst aggregation (Pd black formation)[2]. More importantly, its massive steric bulk forces the two aryl groups on the Pd(II) intermediate into a tight cis conformation, drastically lowering the activation energy required for reductive elimination[4].

• Base Selection (

  ): Transmetalation requires the boronic acid to be converted into a more nucleophilic boronate complex . is highly effective at facilitating this without causing base-catalyzed degradation of sensitive functional groups.

• Biphasic Solvent (Toluene/

  5:1): The organic substrate and catalyst remain dissolved in toluene, while the inorganic base and boronate species reside in the aqueous phase. The reaction occurs efficiently at the phase boundary, accelerating transmetalation while preventing the precipitation of inorganic byproducts.

Quantitative Optimization Data

The following table summarizes the causality behind the catalyst selection, demonstrating why standard protocols fail for this specific ortho-methyl substituted substrate.

Catalyst System	Base	Solvent System	Temp (°C)	Conversion (%)	Primary Issue / Causality Observation
(5 mol%)	(2 eq)	THF / (5:1)	70	< 20%	Slow reductive elimination; rapid formation of inactive Pd black[3].
(5 mol%)	(2 eq)	Dioxane / (5:1)	80	45%	Moderate steric accommodation; protodeboronation competes with coupling.
/ SPhos (2/4 mol%)	(2 eq)	Toluene / (5:1)	80	> 95%	Optimal transmetalation; SPhos accelerates reductive elimination[4].

Step-by-Step Protocol (1.0 mmol Scale)

Figure 2: Step-by-step experimental workflow for biphasic Suzuki-Miyaura cross-coupling.

Reagents Required:

• 4-Benzyloxy-2-iodo-1-methylbenzene: 324.2 mg (1.0 mmol, 1.0 eq)

• Arylboronic Acid (e.g., Phenylboronic acid): 146.3 mg (1.2 mmol, 1.2 eq)

• : 4.5 mg (0.02 mmol, 2 mol%)

• SPhos: 16.4 mg (0.04 mmol, 4 mol%)

• (anhydrous): 424.5 mg (2.0 mmol, 2.0 eq)

• Toluene / Deionized

  : 5.0 mL / 1.0 mL (Sparged with )

Procedure:

• Solid Reagent Charging: To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add 4-Benzyloxy-2-iodo-1-methylbenzene, the arylboronic acid,

  , SPhos, and .

• Atmosphere Exchange (Critical Step): Seal the tube with a rubber septum. Evacuate the vessel under high vacuum for 2 minutes, then backfill with dry Nitrogen (

  ) or Argon. Repeat this cycle three times. Causality: Oxygen rapidly oxidizes the electron-rich SPhos ligand and the Pd(0) active species, leading to reaction stalling and homocoupling.

• Solvent Addition: Syringe in 5.0 mL of degassed toluene followed by 1.0 mL of degassed water.

• Reaction Execution: Replace the septum with a Teflon screw cap under a positive flow of

  . Transfer the sealed tube to a pre-heated oil bath at 80 °C. Stir vigorously (1000 rpm) to ensure maximum surface area at the biphasic interface.

• Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 9:1) or LC-MS. The reaction typically reaches full conversion within 4 to 12 hours, depending on the electronics of the specific boronic acid used.

• Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (15 mL) and Water (10 mL). Separate the organic layer. Wash the aqueous layer with an additional 10 mL of Ethyl Acetate. Combine the organic layers, wash with brine (15 mL), dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes to Ethyl Acetate to isolate the pure biaryl product.

Troubleshooting & Self-Validation

A robust protocol must be self-validating. Observe the reaction mixture for the following visual and chemical cues:

• Color Evolution: A healthy reaction utilizing SPhos will typically transition from a pale yellow suspension to a homogeneous, dark orange/red biphasic mixture.

• Formation of Pd Black: If the solution turns completely black with a mirror-like precipitate on the glass within the first hour, the catalyst has died. Causality: This is almost always due to poor degassing (oxygen ingress) or an excessively high temperature causing catalyst decomposition before transmetalation can occur[3].

• High Levels of Homocoupling (Ar-Ar): If LC-MS shows significant amounts of the symmetric boronic acid dimer, it indicates that oxygen is acting as an oxidant, turning the Suzuki coupling into a homocoupling pathway. Ensure strict Schlenk techniques are maintained.

• Incomplete Conversion: If the starting aryl iodide remains unconsumed but the boronic acid is depleted, protodeboronation (hydrolysis of the C-B bond) has outcompeted the cross-coupling. Solution: Slowly add the boronic acid in portions over the course of the reaction, or lower the temperature to 65 °C to favor transmetalation over degradation[4].

References

• Wikipedia Contributors. "Suzuki reaction." Wikipedia, The Free Encyclopedia. URL:[Link]

• Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing[Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Organometallics, ACS Publications. URL:[Link]

• Cross-Coupling Reactions Guide. JMCCT. URL: [Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, ACS Publications. URL:[Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. jmcct.com [jmcct.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Strategic Use of 4-Benzyloxy-2-iodo-1-methylbenzene in Advanced Biaryl Synthesis

An in-depth guide for researchers, scientists, and drug development professionals.

Introduction: The Central Role of Biaryls and the Utility of a Specialized Building Block

The biaryl motif is a privileged structure in modern chemistry, forming the core of numerous pharmaceuticals, agrochemicals, and advanced materials.[1][2] Its prevalence in drug discovery, from anti-inflammatory agents like Diflunisal to antihypertensives, underscores the critical need for efficient and versatile synthetic methods.[3] Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Stille couplings, have become the gold standard for constructing these vital carbon-carbon bonds.[1][4][5]

This guide focuses on the strategic application of 4-Benzyloxy-2-iodo-1-methylbenzene , a highly functionalized building block designed for complex biaryl synthesis. Its structure is tailored for maximum synthetic utility:

• Aryl Iodide: The iodo group serves as an excellent leaving group, ensuring high reactivity in a wide range of palladium-catalyzed cross-coupling reactions.[6]

• Benzyloxy Protecting Group: The phenol is masked with a benzyl ether, a robust protecting group that is stable to many coupling conditions but can be readily cleaved in a later step to reveal a synthetically versatile hydroxyl group—a key pharmacophore in many active molecules.[7][8]

• Methyl and Oxygen Substituents: The electron-donating nature of the benzyloxy and methyl groups influences the electronic properties of the aromatic ring, while their positions provide steric definition for constructing sterically hindered or atropisomeric biaryls.

This document provides a detailed exploration of the use of this reagent, focusing on the underlying principles of reaction design, step-by-step protocols for key transformations, and post-synthesis modifications.

Core Application: Palladium-Catalyzed Biaryl Synthesis

The primary application of 4-Benzyloxy-2-iodo-1-methylbenzene is as an electrophilic partner in palladium-catalyzed cross-coupling reactions. The two most prominent and effective methods for this purpose are the Suzuki-Miyaura and Stille couplings.

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method due to the operational simplicity, high functional group tolerance, and the commercial availability and low toxicity of its organoboron reagents.[5] The reaction couples an organoboron species (like an arylboronic acid) with an organic halide.

Mechanistic Rationale: The reaction proceeds through a well-established catalytic cycle. The choice of catalyst, ligand, and base is critical for an efficient transformation.

• Catalyst (Pd(0)/Pd(II) source): The active catalyst is a Pd(0) species. While a direct Pd(0) source like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can be used, air-stable Pd(II) precursors such as Palladium(II) acetate (Pd(OAc)₂) are also common, which are reduced in situ to Pd(0).[4][9]

• Ligand: Phosphine ligands (e.g., PPh₃, SPhos) are crucial. They stabilize the palladium center, prevent precipitation of palladium black, and modulate the catalyst's reactivity. Electron-rich and bulky ligands can accelerate the oxidative addition step, which is often rate-limiting.[9][10]

• Base: A base (e.g., K₂CO₃, Cs₂CO₃) is essential for the activation of the organoboron reagent, forming a more nucleophilic "ate" complex that facilitates the transmetalation step.[5][11]

Figure 1. Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The Stille coupling utilizes organostannane (tin) reagents. A key advantage is the stability of organostannanes to air and moisture, and their compatibility with a vast array of functional groups, often eliminating the need for protecting groups.[6] However, the toxicity of organotin compounds and the challenge of removing tin by-products are significant considerations.[12][13]

Mechanistic Rationale: The catalytic cycle is similar to the Suzuki coupling but does not require a base.

• Organostannane Reagent: The reactivity of the organotin reagent (R-Sn(Alkyl)₃) depends on the R group. The transfer rate is generally Alkynyl > Alkenyl > Aryl > Allyl > Alkyl.

• Additives: In some cases, additives like lithium chloride (LiCl) or copper(I) iodide (CuI) can accelerate the transmetalation step.

• By-product Removal: The stoichiometric tin halide by-products (Bu₃Sn-X) can often be removed by a fluoride wash (e.g., with aqueous KF), which precipitates the tin as insoluble Bu₃SnF.[12]

Figure 2. Catalytic cycle of the Stille cross-coupling reaction.

Data Presentation: Comparative Reaction Parameters

The selection of a synthetic route often depends on substrate compatibility, desired yield, and reaction conditions. The table below provides a comparative summary of typical starting conditions for coupling 4-benzyloxy-2-iodo-1-methylbenzene.

Parameter	Suzuki-Miyaura Coupling	Stille Coupling	Rationale & Key Considerations
Coupling Partner	Arylboronic Acid / Ester	Aryl(trialkyl)stannane	Boronic acids are less toxic and by-products are easier to remove. Stannanes are very tolerant of functional groups.[5][6]
Catalyst (1-5 mol%)	Pd(PPh₃)₄, Pd(OAc)₂, PdCl₂(dppf)	Pd(PPh₃)₄, Pd₂(dba)₃	Pd(PPh₃)₄ is a direct Pd(0) source. Pd(OAc)₂ and Pd₂(dba)₃ are air-stable precursors requiring a ligand.[9]
Ligand (2-10 mol%)	PPh₃, SPhos, XPhos	PPh₃, AsPh₃, P(t-Bu)₃	Bulky, electron-rich ligands often improve reaction rates and yields, especially for sterically hindered substrates.[10][14]
Base (1.5-3.0 equiv.)	K₂CO₃, Cs₂CO₃, K₃PO₄	Not required	The base is critical for activating the boronic acid in the Suzuki reaction. Its absence is an advantage of the Stille coupling.[5]
Solvent	Dioxane/H₂O, Toluene, DMF	Toluene, Dioxane, DMF	Anhydrous, degassed solvents are crucial to prevent catalyst deactivation by oxygen.[9]
Temperature	80-110 °C	80-120 °C	Temperature depends on the reactivity of the specific substrates and the boiling point of the solvent.
Typical Yields	High (85-95% reported for analogous systems)	Good to High (70-90% reported for analogous systems)	Yields are highly substrate-dependent but are generally excellent for aryl iodides.[4][15]
Key Disadvantage	Potential for boronic acid homo-coupling.	Toxicity of tin reagents and difficulty in removing tin by-products.[12][13]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies. Causality behind each step is highlighted in italics.

Figure 3. Generalized workflow for palladium-catalyzed cross-coupling reactions.

Materials:

• 4-Benzyloxy-2-iodo-1-methylbenzene (1.0 equiv.)

• Phenylboronic acid (1.2 equiv.)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 equiv.)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv.)

• 1,4-Dioxane and Water (4:1 ratio), degassed

• Standard laboratory glassware, magnetic stirrer, heating mantle, inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-benzyloxy-2-iodo-1-methylbenzene, phenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Rationale: Combining the solids first in a dry flask prevents premature reaction or degradation of reagents.

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Nitrogen). Repeat this cycle three times.

  • Rationale: An inert atmosphere is critical to prevent oxygen from deactivating the Pd(0) catalyst.

• Solvent Addition: Add the degassed 4:1 mixture of dioxane and water via syringe.

  • Rationale: Solvents are degassed (e.g., by sparging with nitrogen or freeze-pump-thaw cycles) to remove dissolved oxygen.

• Reaction: Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

  • Rationale: Heating provides the necessary activation energy. TLC allows for tracking the consumption of the starting material.

• Work-up: Once the reaction is complete (typically 12-24 hours), cool the mixture to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

  • Rationale: The aqueous wash removes the inorganic base and salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired biaryl product.

Materials:

• 4-Benzyloxy-2-iodo-1-methylbenzene (1.0 equiv.)

• Tributyl(phenyl)tin (1.1 equiv.)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 equiv.)

• Anhydrous Toluene, degassed

• Saturated aqueous Potassium Fluoride (KF) solution

Procedure:

• Preparation & Inert Atmosphere: Following steps 1 and 2 from the Suzuki protocol, charge a dry flask with 4-benzyloxy-2-iodo-1-methylbenzene and Pd(PPh₃)₄.

• Solvent & Reagent Addition: Add degassed anhydrous toluene, followed by the addition of tributyl(phenyl)tin via syringe.

  • Rationale: Organotin reagents are often liquids and are added after the solvent.

• Reaction: Heat the mixture to 110 °C under an inert atmosphere. Monitor the reaction by TLC or GC-MS until the starting aryl iodide is consumed (typically 8-16 hours).

• Work-up: Cool the reaction to room temperature and dilute with diethyl ether. Vigorously stir the organic solution with a saturated aqueous solution of KF for 1-2 hours.

  • Rationale: The fluoride wash is crucial for removing the toxic tributyltin iodide by-product by precipitating it as insoluble and filterable tributyltin fluoride.[12]

• Purification: Filter the mixture through a pad of Celite®, washing with diethyl ether. Wash the filtrate with water and brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography.

Post-Coupling Modification: Cleavage of the Benzyl Protecting Group

A key advantage of using 4-benzyloxy-2-iodo-1-methylbenzene is the ability to unmask the phenol post-coupling. This provides access to a hydroxylated biaryl, a common and important functional group in biologically active molecules. The most common and efficient method for benzyl ether cleavage is catalytic hydrogenolysis.

Protocol 3: Deprotection via Catalytic Hydrogenolysis

Materials:

• Benzyloxy-substituted biaryl product (from Protocol 1 or 2) (1.0 equiv.)

• Palladium on carbon (Pd/C), 10 wt. % (0.10 equiv. by weight)

• Methanol or Ethyl Acetate

• Hydrogen gas (H₂) source (balloon or hydrogenation apparatus)

Procedure:

• Setup: Dissolve the benzyloxy-biaryl in methanol or ethyl acetate in a round-bottom flask.

• Catalyst Addition: Carefully add the Pd/C catalyst to the solution.

  • Caution: Pd/C is flammable, especially when dry and in the presence of solvents. Add it carefully under an inert atmosphere before introducing hydrogen.

• Hydrogenation: Purge the flask with hydrogen gas and maintain a positive pressure of H₂ (e.g., using a balloon). Stir the suspension vigorously at room temperature.

  • Rationale: Hydrogen gas adsorbs onto the palladium surface, where it reacts with the benzyl ether to cleave the C-O bond, producing the desired phenol and toluene as a by-product.[8]

• Monitoring & Work-up: Monitor the reaction by TLC. Upon completion, carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst.

  • Rationale: Filtration is essential to remove the heterogeneous palladium catalyst.

• Isolation: Rinse the filter pad with the reaction solvent. Concentrate the filtrate under reduced pressure to yield the deprotected phenolic biaryl product, which can be further purified if necessary.

For substrates containing functional groups that are sensitive to reduction (e.g., alkenes, alkynes, nitro groups), alternative deprotection methods such as treatment with strong Lewis acids like Boron trichloride (BCl₃) may be employed.[16]

References

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• The electrosynthesis of highly encumbered biaryls from aryl o-iodobenzyl ethers by a radical to polar crossover sequence. (2025). ePrints Soton.
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• Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC. (2022). Journal of the Iranian Chemical Society.
• Ligand-Enabled Gold-Catalyzed C(sp2)–O Cross-Coupling Reactions. (n.d.). ChemRxiv.
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• Ligands and Catalysts C
• A Comparative Guide to Cross-Coupling Reactions for 4-(Benzyloxy)-2-bromo-1-fluorobenzene. (n.d.). BenchChem.
• Discovery and characterization of benzyloxy piperidine based dopamine 4 receptor antagonists - PMC. (n.d.).
• Application Notes and Protocols for the Heck Reaction of 1-Iodo-2,3,4-trimethoxybenzene. (n.d.). BenchChem.
• Biocatalytic oxidative cross-coupling reactions for biaryl bond form
• Aryl-, Akynyl-, and Alkenylbenziodoxoles: Synthesis and Synthetic Applic
• Recent advances & new concepts for the synthesis of axially stereoenriched biaryls. (2015). Chemical Society Reviews.
• Examples of drugs containing a biaryl moiety. (n.d.).
• Broadening Application of the Heck Reaction via in-situ Formation of Olefins. (n.d.). The University of Liverpool Repository.
• Heck coupling reactions catalysed by Pd particles generated in silica in the presence of an ionic liquid. (2016). CORE.
• Applications of biaryl cyclization in the synthesis of cyclic enkephalin analogs with a highly restricted flexibility. (n.d.). KAUST Repository.
• Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclo. (n.d.). ChemRxiv.
• Design, Synthesis, and Pharmacological Evaluation of Biaryl-Containing PD-1/PD-L1 Interaction Inhibitors Bearing a Unique Difluoromethyleneoxy Linkage. (2021). Journal of Medicinal Chemistry.
• Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors - PMC. (2022).

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Application Note: Divergent Synthesis of Pharmaceutical Intermediates from 4-Benzyloxy-2-iodo-1-methylbenzene

Executive Summary

In modern drug discovery, the design of complex active pharmaceutical ingredients (APIs) relies heavily on versatile, multi-functional scaffolds. 4-Benzyloxy-2-iodo-1-methylbenzene (CAS: 1052647-33-2) is a highly valuable tri-orthogonal intermediate. It possesses three distinct reactive nodes—an aryl iodide, a benzylic methyl group, and a protected phenol—each of which can be selectively manipulated under specific reaction conditions. This application note details the mechanistic rationale and provides self-validating, step-by-step protocols for transforming this scaffold into advanced pharmaceutical intermediates.

Structural Analysis & Mechanistic Rationale

To fully leverage this scaffold, chemists must understand the causality behind the reactivity of its three functional groups:

The C2-Iodide Node: Suzuki-Miyaura Cross-Coupling

The carbon-iodine (C-I) bond is highly polarized and represents an excellent leaving group for transition-metal catalysis. In the Suzuki-Miyaura reaction, aryl iodides undergo oxidative addition with Palladium(0) species at a rate significantly faster than the rate-determining step, allowing for milder reaction conditions compared to aryl bromides or chlorides[1]. This rapid oxidative addition enables the coupling of the scaffold with various (hetero)aryl boronic acids at lower temperatures, preserving sensitive functional groups elsewhere on the molecule[2].

The C1-Methyl Node: Wohl-Ziegler Benzylic Bromination

The methyl group at the C1 position is primed for radical functionalization. The benzylic C-H bonds are weaker than standard sp³ C-H bonds because the radical formed upon hydrogen abstraction is highly resonance-stabilized by the adjacent aromatic ring[3]. By utilizing N-Bromosuccinimide (NBS) and a radical initiator like Azobisisobutyronitrile (AIBN), the methyl group can be converted to a benzyl bromide. NBS is specifically chosen over molecular bromine (Br₂) because it maintains a remarkably low steady-state concentration of Br₂ in the reaction mixture, which suppresses unwanted electrophilic aromatic substitution on the electron-rich benzene ring[4].

The C4-Benzyloxy Node: Chemoselective Deprotection

The benzyl ether is a robust protecting group for the C4-hydroxyl (phenol) moiety. While standard catalytic hydrogenolysis using Palladium on Carbon (Pd/C) and H₂ gas is highly efficient for cleaving O-benzyl groups, it presents a severe chemoselectivity risk for this specific scaffold: aryl iodides are highly susceptible to hydrodehalogenation under these exact conditions[5]. If the synthetic route requires the retention of the C2-iodine atom, hydrogenolysis must be avoided. Instead, Lewis acid-mediated cleavage (e.g., using Boron trichloride, BCl₃) is employed. BCl₃ coordinates to the ether oxygen, facilitating the selective cleavage of the benzyl group at low temperatures (-78 °C) without reducing the C-I bond[5].

Synthetic Workflow Visualization

The following diagram illustrates the divergent synthetic pathways available from the core scaffold.

Figure 1: Divergent synthetic pathways from 4-Benzyloxy-2-iodo-1-methylbenzene.

Standard Operating Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Coupling (Synthesis of Biaryl Intermediates)

Objective: Form a C-C bond at the C2 position while leaving the methyl and benzyloxy groups intact.

• Preparation: In an oven-dried Schlenk flask, add 4-Benzyloxy-2-iodo-1-methylbenzene (1.0 equiv), an arylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv). Causality: Pd(dppf)Cl₂ is chosen because its bidentate ligand accelerates reductive elimination, minimizing side reactions.

• Solvent Degassing: Add a mixture of 1,4-Dioxane/H₂O (4:1 v/v). Sparge the mixture with Argon for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidation of the active Pd(0) species to an inactive Pd(II) complex. Water is essential to dissolve the K₂CO₃, forming the reactive boronate species necessary for transmetalation[1].

• Reaction: Heat the mixture to 80 °C under Argon for 4-6 hours. Monitor via TLC/LC-MS until the aryl iodide is consumed.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: Radical-Initiated Benzylic Bromination (Wohl-Ziegler Reaction)

Objective: Functionalize the C1-methyl group to a benzyl bromide for downstream nucleophilic substitution.

• Preparation: Dissolve 4-Benzyloxy-2-iodo-1-methylbenzene (1.0 equiv) in anhydrous trifluorotoluene (PhCF₃) or carbon tetrachloride (CCl₄) (0.2 M). Causality: Non-polar, halogenated solvents are inert to radical abstraction, ensuring the radical chain reaction propagates efficiently.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 equiv) and AIBN (0.05 equiv). Causality: NBS is added in a slight excess to ensure full conversion, but strictly controlled to prevent di-bromination. AIBN serves as the thermal radical initiator[6].

• Reaction: Heat the mixture to 80 °C under a nitrogen atmosphere. The reaction typically completes within 2-4 hours. Succinimide will float to the surface as a white byproduct as the reaction progresses.

• Workup: Cool the mixture in an ice bath to precipitate the remaining succinimide. Filter the mixture through a pad of Celite. Wash the filtrate with saturated aqueous Na₂S₂O₃ to quench any residual bromine, dry over MgSO₄, and concentrate in vacuo.

Protocol C: Lewis Acid-Mediated O-Debenzylation

Objective: Reveal the C4-phenol while strictly preserving the C2-iodide.

• Preparation: Dissolve the scaffold (1.0 equiv) in anhydrous Dichloromethane (DCM) (0.1 M) under an inert Argon atmosphere.

• Cooling: Cool the reaction flask to -78 °C using a dry ice/acetone bath.

• Cleavage: Dropwise add a 1.0 M solution of Boron trichloride (BCl₃) in DCM (2.0 equiv). Causality: BCl₃ acts as a hard Lewis acid, coordinating to the ether oxygen and promoting the cleavage of the benzyl-oxygen bond without engaging in the reductive hydrodehalogenation that plagues Pd/C methodologies[5].

• Reaction: Stir at -78 °C for 1 hour, then allow the reaction to slowly warm to 0 °C over 2 hours.

• Quench & Workup: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Combine the organic layers, dry over Na₂SO₄, and concentrate.

Quantitative Data & Quality Attributes

The following table summarizes the expected quantitative outcomes and critical quality attributes (CQAs) for each protocol to aid in process validation.

Pathway	Transformation	Key Reagents	Temp	Typical Yield	Critical Quality Attribute (CQA)
A	Suzuki Coupling	Pd(dppf)Cl₂, K₂CO₃	80 °C	85–95%	Complete absence of homocoupling impurities (Ar-Ar).
B	Benzylic Bromination	NBS, AIBN, PhCF₃	80 °C	70–85%	Strict control of dibromomethyl (Ar-CHBr₂) formation.
C	O-Debenzylation	BCl₃, DCM	-78 °C	90–98%	100% preservation of the C2-Iodine bond.

References

• Atlanchim Pharma. "2-17 Science About O-Benzyl protecting groups."[Link]

• Master Organic Chemistry. "N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry."[Link]

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• Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide."[Link]

• Chad's Prep. "10.3 Allylic and Benzylic Bromination with NBS."[Link]

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General procedure for C-N cross-coupling with 4-Benzyloxy-2-iodo-1-methylbenzene

Technical Application Note: Optimized C-N Cross-Coupling of 4-Benzyloxy-2-iodo-1-methylbenzene

Executive Summary

This guide details the optimized protocol for the palladium-catalyzed C-N cross-coupling (Buchwald-Hartwig amination) of 4-benzyloxy-2-iodo-1-methylbenzene . This substrate presents a specific dual challenge: steric hindrance from the ortho-methyl group and electronic deactivation (towards oxidative addition) from the electron-rich benzyloxy moiety.

While aryl iodides are typically highly reactive, the ortho-substituent necessitates a specialized ligand system to facilitate the reductive elimination step. This protocol prioritizes the RuPhos Pd G4 precatalyst system, which has been validated for sterically demanding ortho-substituted aryl halides, ensuring high yields and operational simplicity.

Chemical Context & Mechanistic Strategy

Substrate Analysis

• Substrate: 4-Benzyloxy-2-iodo-1-methylbenzene

• Key Structural Features:

  • C1-Methyl: Provides steric bulk ortho to the reaction site (C2-I). This hinders the approach of the amine and the reductive elimination process.

  • C4-Benzyloxy: An electron-donating group (EDG). While it stabilizes the oxidative addition intermediate, it makes the ring electron-rich, potentially slowing down the initial oxidative addition compared to electron-deficient arenes.

  • C2-Iodide: The iodide leaving group is excellent for oxidative addition but releases iodide ions (I⁻) which can poison the catalyst by forming inactive bridged dimers (e.g., [LPd(Ar)(μ-I)]₂).

The Solution: RuPhos Pd G4

To overcome the steric barrier and iodide inhibition, RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl) is the ligand of choice.

• Steric Bulk: The bulky cyclohexyl and isopropoxy groups of RuPhos create a pocket that accommodates the ortho-methyl group while forcing the amine and aryl group together for reductive elimination.

• Precatalyst Activation: The G4 precatalyst (palladacycle) guarantees the formation of the active mono-ligated Pd(0) species even at lower temperatures, avoiding the induction period associated with Pd(OAc)₂/Pd₂(dba)₃ mixtures.

Experimental Workflow Visualization

Figure 1: Generalized workflow for the C-N coupling of sterically hindered aryl iodides.

Standard Operating Procedure (SOP)

Materials & Reagents

Component	Specification	Role
Aryl Iodide	4-Benzyloxy-2-iodo-1-methylbenzene (1.0 equiv)	Electrophile
Amine	Primary or Secondary Amine (1.2–1.5 equiv)	Nucleophile
Catalyst	RuPhos Pd G4 (1.0–3.0 mol%)	Catalyst Source
Base	NaOtBu (Sodium tert-butoxide) (1.5 equiv)	Base (Proton Scavenger)
Solvent	Toluene or 1,4-Dioxane (Anhydrous)	Reaction Medium
Inert Gas	Argon or Nitrogen (Grade 5.[1]0)	Atmosphere

Step-by-Step Protocol

Step 1: Vessel Preparation

• Oven-dry a 10 mL microwave vial or Schlenk tube equipped with a magnetic stir bar.

• Cool the vessel under a stream of dry Argon or Nitrogen.

Step 2: Reagent Charging (Glovebox or Schlenk Line)

• Solid Reagents: Add the Aryl Iodide (1.0 mmol, 324 mg), RuPhos Pd G4 (0.02 mmol, 17 mg), and NaOtBu (1.5 mmol, 144 mg) to the vial.

• Liquid Reagents: If the amine is a liquid, add it via syringe after the solvent. If solid, add with other solids.

Step 3: Solvent Addition & Degassing

• Seal the vial with a septum cap (PTFE/Silicone).

• Evacuate and backfill with Argon (3 cycles).

• Add anhydrous Toluene (2.0–4.0 mL, 0.25–0.5 M concentration) via syringe.

• Optional: If the amine is liquid, add 1.2 mmol (1.2 equiv) now via microliter syringe.

Step 4: Reaction

• Place the vessel in a pre-heated oil bath or heating block at 80°C .

• Stir vigorously (800-1000 rpm). Good agitation is critical as NaOtBu is insoluble in toluene.

• Monitor reaction progress by TLC or LC-MS after 2 hours.

  • Note: If conversion is slow (<50%), increase temperature to 100°C.

Step 5: Workup

• Cool the reaction mixture to room temperature.

• Dilute with Ethyl Acetate (10 mL).

• Filter the mixture through a small pad of Celite or Silica to remove palladium black and inorganic salts. Rinse the pad with EtOAc.

• Concentrate the filtrate under reduced pressure.

Step 6: Purification

• Purify the crude residue via flash column chromatography on silica gel.

  • Eluent: Typically Hexanes/Ethyl Acetate (gradient 0-20% EtOAc depending on amine polarity).

• Dry the purified product under high vacuum to remove trace solvents.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Catalyst poisoning by Iodide (I⁻).	Switch solvent to Toluene (NaI is less soluble, precipitating out). Increase catalyst loading to 3-5 mol%.
Stalled Reaction	Steric crowding preventing transmetalation.	Switch ligand to BrettPhos (for primary amines) or ensure RuPhos is used (for secondary). Increase Temp to 110°C.
De-benzylation	Acidic impurities or excessive heat.	Ensure base (NaOtBu) is fresh and dry. Do not exceed 120°C. Benzyl ethers are generally stable to basic conditions.
Hydrodehalogenation	Reduction of Ar-I to Ar-H.	Solvent is not anhydrous (water source). Ensure strict anhydrous conditions.

Critical Mechanistic Pathway

The steric bulk of the ortho-methyl group dictates the reaction pathway. The diagram below illustrates how the RuPhos ligand facilitates the cycle despite this hindrance.

Figure 2: Catalytic cycle highlighting the oxidative addition and amine binding steps where ortho-substitution exerts the most influence.[2]

References

• RuPhos/BrettPhos Discovery & Scope

  • Maitre, S., et al. "Buchwald-Hartwig Amination Using RuPhos and BrettPhos: A Guide to Ligand Selection." Journal of the American Chemical Society, 2008.

  • Source:

• Iodide Inhibition in Pd-Catalysis

  • Fors, B. P., et al. "A Highly Active Catalyst for Pd-Catalyzed Amination of Aryl Iodides." Journal of the American Chemical Society, 2009.

  • Source:

• General Protocol for Hindered Substrates

  • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.

  • Source:

• RuPhos Pd G4 Precatalyst Data

  • Bruno, N. C., et al. "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 2013.

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. lac.dicp.ac.cn [lac.dicp.ac.cn]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Benzyloxy-2-iodo-1-methylbenzene

Topic: Purification of 4-Benzyloxy-2-iodo-1-methylbenzene Content Type: Technical Support Center Guide

Welcome to the Purification Support Hub. This guide is designed for chemical researchers and process chemists encountering challenges in the isolation and purification of 4-Benzyloxy-2-iodo-1-methylbenzene (also referred to as 2-iodo-4-benzyloxytoluene).

Unlike generic protocols, this guide addresses the specific physicochemical behavior of iodinated aryl ethers. The presence of the heavy iodine atom, combined with the lipophilic benzyl ether and the methyl group, creates a unique solubility and reactivity profile that dictates specific purification strategies.

🛑 Critical Regiochemistry Check

Before proceeding, verify your synthesis route. The position of the iodine atom (C2, ortho to methyl) is thermodynamically and kinetically less favored than the C3 position (ortho to benzyloxy) during direct iodination.

• Route A: Benzylation of 4-hydroxy-2-iodo-1-methylbenzene.

  • Status:Correct. This locks the iodine in the C2 position prior to ether formation.

  • Primary Impurities: Unreacted phenol, benzyl bromide/chloride, hydrolysis byproducts (benzyl alcohol).

• Route B: Direct Iodination of 4-benzyloxy-1-methylbenzene.

  • Status:High Risk. The benzyloxy group is a stronger ortho-director than the methyl group. This reaction predominantly yields the 3-iodo isomer.

  • Action: If you used Route B, confirm structure via 1H NMR (coupling constants of aromatic protons) before purification.

🔧 Troubleshooting Guide (Q&A)

Issue 1: "My crude product is a dark red/brown oil. Is it decomposing?"

Diagnosis: The coloration is likely due to free iodine (

) liberation, a common occurrence with iodinated intermediates exposed to light or trace acidity. Solution:

• Dissolve the crude oil in Ethyl Acetate or Dichloromethane.

• The Thiosulfate Wash: Wash the organic layer with a 10% aqueous solution of Sodium Thiosulfate (

  ).

  • Mechanism:[1][2][3] Thiosulfate reduces colored

    (purple/brown) to colorless iodide ions ( ), which partition into the aqueous phase.

• Continue washing until the organic layer is pale yellow or colorless.

• Stabilization: Store the purified compound away from light, optionally over copper wire if long-term stability is an issue.

Issue 2: "I cannot separate the product from unreacted starting phenol."

Diagnosis: 4-hydroxy-2-iodo-1-methylbenzene (the precursor) has a similar

to the product in non-polar solvents but is significantly more acidic. Solution: Implement a pH-Switch Extraction before chromatography.

• Dilute reaction mixture with organic solvent (EtOAc).

• Wash with 1M NaOH (2x).

  • Why? The phenol is deprotonated to the phenoxide anion (

    ), which is water-soluble. The benzyl ether product remains in the organic layer.

• Caution: Do not use extremely concentrated base (>5M) or prolonged heating, as this could theoretically hydrolyze the benzyl ether, although it is generally stable to base.

Issue 3: "The product co-elutes with Benzyl Bromide/Chloride."

Diagnosis: Excess benzyl halide (used to drive the reaction) is non-polar and often streaks or co-elutes with the product on Silica gel. Solution:

• Chemical Scavenging (In-situ): Before workup, add a small amount of an amine (e.g., morpholine or triethylamine) and stir for 30 minutes. This converts excess benzyl halide into a polar ammonium salt, which remains at the baseline of the column or washes out in the aqueous acidic workup.

• Chromatography Adjustment: Use a gradient starting with 100% Hexanes/Heptanes. Benzyl halides elute very early. The iodinated ether is slightly more polar due to the polarizability of the C-I bond.

Issue 4: "Should I use Crystallization or Column Chromatography?"

Decision Matrix: The melting point of 4-Benzyloxy-2-iodo-1-methylbenzene is relatively low (often <70°C depending on purity).

Condition	Recommended Method	Notes
Crude Purity > 85%	Recrystallization	Solvent: Ethanol or Methanol/Water. Cooling to -20°C may be required.[4]
Crude Purity < 85%	Column Chromatography	Silica Gel.[5] Eluent: Hexane/EtOAc (95:5 to 90:10).
Oil/Gummy Solid	Column Chromatography	Crystallization is difficult if impurities prevent lattice formation.

🧪 Experimental Protocols

Protocol A: Standard Aqueous Workup (Removal of Salts & Phenols)

Use this protocol immediately after the reaction is quenched.

• Quench: Pour the reaction mixture (e.g., DMF or Acetone) into a 5-fold excess of ice-water.

• Extraction: Extract with Ethyl Acetate (

  volumes).

• Basic Wash (Critical): Wash combined organics with 1M NaOH (

  ).

  • Verification: Check the pH of the aqueous layer; it must remain basic (pH > 10).

• Reductive Wash: Wash with 10%

  (Sodium Thiosulfate) to remove iodine traces.

• Neutralization: Wash with Brine (Saturated NaCl).

• Drying: Dry over Anhydrous

  and concentrate in vacuo.

Protocol B: Recrystallization (for Solids)

Only applicable if the crude material solidifies upon standing.

• Solvent Choice: Boiling Ethanol (EtOH) or Methanol (MeOH) .

• Dissolution: Dissolve the crude solid in the minimum amount of boiling solvent.

• Filtration: If insoluble particles (inorganic salts) remain, filter hot through a glass frit or cotton plug.

• Crystallization: Allow the solution to cool slowly to room temperature, then place in a freezer (-20°C) for 12 hours.

• Collection: Filter the crystals and wash with cold (-20°C) solvent (Hexane or MeOH).

📊 Quantitative Data: Solubility & Properties

Property	Value / Description	Relevance to Purification
Molecular Weight	324.16 g/mol	High MW suggests good retention on Silica.
Solubility (Water)	Negligible	Aqueous washes are highly effective for removing impurities.
Solubility (EtOAc)	High	Excellent extraction solvent.
Solubility (Hexane)	Moderate to High	Good for recrystallization (as anti-solvent) or column loading.
TLC (approx.)	0.6 - 0.7 (9:1 Hex:EtOAc)	Elutes after benzyl halides, before phenols.

🧬 Visualization: Purification Workflow

The following diagram illustrates the logical flow for purifying the reaction mixture, highlighting the critical "pH Switch" step for phenol removal.

Caption: Step-by-step purification workflow emphasizing the removal of acidic and oxidative impurities prior to final isolation.

🔗 References

• Organic Syntheses, Coll.[6] Vol. 5, p. 660 (1973). Iodosobenzene (Protocol for Thiosulfate/Iodine workup). [Link]

• Organic Syntheses, Coll.[6] Vol. 6, p. 101 (1988). Benzylation of Phenols (General Procedure). [Link]

• Castanet, A.-S., et al. "Mild and Regioselective Iodination of Activated Aromatics." Tetrahedron Letters, 2002.[7] (Context for iodination regioselectivity). [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. real.mtak.hu [real.mtak.hu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. rsc.org [rsc.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. N-Iodosuccinimide (NIS) [organic-chemistry.org]

Overcoming catalyst poisoning in 4-Benzyloxy-2-iodo-1-methylbenzene couplings

Welcome to the technical support center for cross-coupling reactions involving 4-benzyloxy-2-iodo-1-methylbenzene. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of using this specific substrate in palladium-catalyzed C-C bond formation. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols grounded in established chemical principles to help you overcome common challenges, particularly those related to catalyst poisoning and deactivation.

Introduction: The Challenge of 4-Benzyloxy-2-iodo-1-methylbenzene

The substrate 4-benzyloxy-2-iodo-1-methylbenzene presents a unique set of challenges in palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura, Sonogashira, and Heck couplings. While the aryl iodide offers high reactivity for oxidative addition, the presence of the electron-donating methyl and benzyloxy groups, combined with steric hindrance from the ortho-iodide, can lead to sluggish reactions and catalyst deactivation. The benzyloxy group, in particular, can be implicated in catalyst poisoning through unwanted interactions with the palladium center. This guide will walk you through diagnosing and solving these issues.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to quickly diagnose potential issues in your reaction setup.

Q1: What makes the 4-benzyloxy-2-iodo-1-methylbenzene substrate prone to catalyst poisoning?

A: Several factors contribute to the challenges with this substrate:

• Steric Hindrance: The iodine atom is ortho to a methyl group, which can sterically impede the approach of the palladium catalyst for the initial oxidative addition step.

• Electron-Rich Nature: The benzene ring is activated by two electron-donating groups (methyl and benzyloxy). While this facilitates oxidative addition, it can make the subsequent reductive elimination step more difficult.

• Potential Ligand-like Behavior: The oxygen atom of the benzyloxy group possesses lone pairs of electrons that can coordinate to the palladium center. This coordination can lead to the formation of stable, off-cycle palladium complexes that are catalytically inactive or have diminished activity, effectively "poisoning" the catalyst.[1]

• Iodide Inhibition: As the reaction proceeds, iodide ions (I⁻) are released as byproducts. High concentrations of iodide can form stable, less active palladium-halide complexes, inhibiting the catalyst and slowing the reaction.[2][3]

Q2: What are the typical visual or analytical signs of catalyst poisoning or deactivation in my reaction?

A: Key indicators include:

• Stalled Reaction: The reaction starts but fails to proceed to completion, leaving significant amounts of starting material, as observed by TLC or LC-MS.

• Formation of "Palladium Black": A fine black precipitate forms in the reaction vessel.[2] This is a common sign of catalyst deactivation where the active, soluble Pd(0) species aggregate into inactive bulk palladium metal.[2]

• Inconsistent Yields: Reaction outcomes are highly variable between batches, even with seemingly identical conditions, which can point to trace impurities acting as poisons or inconsistent catalyst activity.[4]

• Formation of Side Products: An increase in byproducts from reactions like homocoupling (e.g., biaryl formation from your starting material) or protodeiodination (replacement of iodine with hydrogen) suggests that the desired cross-coupling pathway is being outcompeted, often due to a compromised catalyst.[5]

Q3: My reaction has stalled. What is the first thing I should check?

A: Before undertaking extensive optimization, always verify the fundamentals:

• Reagent Quality: Ensure your boronic acid (for Suzuki), alkyne (for Sonogashira), or other coupling partner is fresh and pure. Boronic acids, in particular, can degrade over time.[5]

• Inert Atmosphere: Confirm that your reaction was set up under a rigorously inert atmosphere (argon or nitrogen). Oxygen can oxidize and deactivate both the Pd(0) catalyst and phosphine ligands.[4][5]

• Solvent and Base Purity: Use anhydrous, degassed solvents. The purity and integrity of the base are also critical for success.[5]

Part 2: Troubleshooting Guide: From Low Conversion to Catalyst Deactivation

This section provides a problem-oriented approach to troubleshooting, with detailed explanations and actionable solutions.

Problem: Low or No Conversion

This is the most common issue, often stemming from inefficient catalyst turnover.

The combination of steric hindrance and potential coordination from the benzyloxy group can make the initial oxidative addition step difficult or lead to catalyst inhibition.

Solution 1.1: Strategic Ligand Selection

The choice of phosphine ligand is paramount. Standard ligands like triphenylphosphine (PPh₃) are often insufficient for challenging substrates.[5] You need a ligand that can stabilize the palladium center, promote the desired catalytic steps, and prevent poisoning.

• Rationale (Expertise): Modern biaryl monophosphine ligands, developed by groups like Buchwald, are designed with two key features: bulk and electron-donating ability .[1][6]

  • The bulk creates a sterically crowded pocket around the palladium atom. This promotes the final, often rate-limiting, reductive elimination step to release the product. It also sterically discourages the binding of inhibitors like the benzyloxy group or excess substrate molecules.[1]

  • The electron-rich nature of these ligands increases the electron density on the palladium, which accelerates the initial oxidative addition of the aryl iodide.[7]

Recommended Ligands for Screening:

Ligand Name	Structure Type	Key Features
SPhos	Biaryl Monophosphine	Excellent general ligand, known for high activity.
XPhos	Biaryl Monophosphine	Very bulky, often effective for sterically hindered substrates.
RuPhos	Biaryl Monophosphine	Highly active, good for electron-rich and heteroaromatic substrates.
cataCXium® A	Di-adamantylalkylphosphine	Very bulky and electron-rich, good for activating stubborn C-I bonds.

Solution 1.2: Mitigating Iodide Inhibition

As the reaction progresses, the buildup of iodide byproduct can poison the catalyst.[3][8]

• Rationale (Expertise): Iodide ions can coordinate strongly to the Pd(II) intermediate formed after oxidative addition, creating stable [L-Pd(Ar)(I)₂]⁻ species that are reluctant to proceed through the catalytic cycle. This effect is particularly pronounced in solvents like THF.[3]

Troubleshooting Steps:

• Solvent Change: Switching from THF to a less coordinating or more nonpolar solvent like toluene or 1,4-dioxane can minimize iodide inhibition by disfavoring the formation of the inhibitory palladium-iodide complex.[3]

• Use of Additives (Advanced): In some C-H activation contexts, silver (Ag(I)) salts are used to scavenge halide ions, forming an insoluble AgI precipitate.[9] While less common for standard Suzuki couplings, a stoichiometric amount of a silver salt (e.g., Ag₂CO₃, Ag₃PO₄) could be considered in highly problematic cases, though this adds cost and complexity.

Caption: Troubleshooting workflow for low conversion issues.

Problem: Catalyst Turns Black (Palladium Black Formation)

The appearance of a black precipitate is a clear sign of catalyst aggregation and deactivation.

The active Pd(0)Lₙ species is coordinatively unsaturated and can be unstable, especially at high temperatures or with insufficient ligand stabilization. These species can aggregate into inactive palladium nanoparticles or bulk metal ("palladium black").[2]

Solution 2.1: Adjust Ligand-to-Metal Ratio

• Rationale (Expertise): An insufficient amount of phosphine ligand relative to the palladium source can leave the metal center exposed and prone to aggregation.[5] Increasing the ligand-to-palladium ratio ensures that the palladium atom remains in a stable, soluble, and catalytically active state.

Troubleshooting Steps:

• Check Your Stoichiometry: For pre-catalysts like Pd(OAc)₂, a Pd:Ligand ratio of 1:2 to 1:4 is often recommended. For palladacycle pre-catalysts (e.g., SPhos G3), the ratio is fixed, but ensuring the pre-catalyst is of high quality is crucial.

• Increase Ligand Loading: If using a simple palladium source like Pd(OAc)₂ or Pd₂(dba)₃, try increasing the ligand equivalents incrementally (e.g., from 2 to 3 equivalents relative to Pd).

Solution 2.2: Temperature Control

• Rationale (Expertise): While higher temperatures can increase reaction rates, excessive heat can also accelerate catalyst decomposition pathways.[5] Finding the optimal temperature is a balance between achieving a reasonable reaction rate and maintaining catalyst stability.

Troubleshooting Steps:

• Lower the Temperature: If you observe rapid blackening at 110°C, try running the reaction at a lower temperature (e.g., 80-90°C) for a longer period.

• Use a Pre-catalyst: Modern palladacycle pre-catalysts are often designed for greater thermal stability and can provide more reproducible results by ensuring the clean and efficient generation of the active Pd(0) species.[4]

Caption: The productive catalytic cycle versus deactivation pathways.

Part 3: Recommended Experimental Protocol

This section provides a robust starting point for a Suzuki-Miyaura coupling of 4-benzyloxy-2-iodo-1-methylbenzene.

Optimized Suzuki-Miyaura Coupling Protocol

This protocol incorporates a bulky biarylphosphine ligand and conditions designed to minimize catalyst deactivation.

Materials:

• 4-Benzyloxy-2-iodo-1-methylbenzene (1.0 equiv)

• Arylboronic Acid (1.5 equiv)

• SPhos Precatalyst (G3 or G4) (2 mol%)

• Potassium Phosphate (K₃PO₄), tribasic, anhydrous (3.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-benzyloxy-2-iodo-1-methylbenzene (1.0 equiv), the arylboronic acid (1.5 equiv), and K₃PO₄ (3.0 equiv).

• Inert Atmosphere: Seal the flask with a septum. Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times to ensure a completely inert atmosphere.

• Catalyst Addition: Under a positive pressure of argon, add the SPhos precatalyst (0.02 equiv).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane and degassed water via syringe to create a 10:1 dioxane:water mixture (final concentration of the aryl iodide should be ~0.1 M). Note: Thoroughly sparging the solvents with argon for 30 minutes is critical.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C. Stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS by periodically taking a small aliquot under inert conditions.

• Work-up: Once the reaction is complete (or has stalled), cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the desired biaryl product.

References

• Benchchem. (n.d.). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
• Benchchem. (n.d.). Technical Support Center: Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions.
• Benchchem. (n.d.). Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Bromo-benzenesulfonamides.
• Thomas, J. M., & Thomas, W. J. (2015).
• Hartwig, J. F. (2010).

• Buchwald, S. L., & Mauger, C. (2006). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. Retrieved from [Link]

• Scott, D. A., & Denmark, S. E. (2019). Overcoming Halide Inhibition of Suzuki–Miyaura Couplings with Biaryl Monophosphine-Based Catalysts. Organic Process Research & Development, 23(8), 1609-1615. Retrieved from [Link]

• Ananikov, V. P. (2015). Nickel: The "Spirited" Transition Metal. Organometallics, 34(12), 2864-2877.
• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction.
• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.

• Guild, C., & Zhang, S. (2009). An Efficient Process for Pd-Catalyzed C−N Cross-Coupling Reactions of Aryl Iodides: Insight Into Controlling Factors. Journal of the American Chemical Society, 131(16), 5964-5971. Retrieved from [Link]

• de Vries, J. G. (2007). The Heck reaction.
• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49.

• Chen, X., & Daugulis, O. (2021). Exploring the pivotal role of silver(I) additives in palladium-catalyzed NH2-directed C(sp3)-H arylation reactions. Chinese Journal of Catalysis, 42(12), 2213-2220. Retrieved from [Link]

• Wikipedia. (2023). Metal-phosphine complex. Retrieved from [Link]

• Cfm Oskar Tropitzsch GmbH. (2025). Phosphine ligands for more efficient chemical processes. Retrieved from [Link]

• Benchchem. (n.d.). Troubleshooting low yield in Suzuki coupling of chloropyrimidines.

Sources

• 1. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cfmot.de [cfmot.de]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ccspublishing.org.cn [ccspublishing.org.cn]

Technical Support: Stability &amp; Handling of 4-Benzyloxy-2-iodo-1-methylbenzene

The following technical guide addresses the stability profile and reaction optimization for 4-Benzyloxy-2-iodo-1-methylbenzene (also referred to as 4-benzyloxy-2-iodotoluene). This document is structured as a Tier-2 Technical Support resource, designed for researchers encountering specific yield-limiting side reactions.

Compound ID: 4-Benzyloxy-2-iodo-1-methylbenzene Core Scaffold: Aryl Iodide / Benzyl Ether Primary Application: Cross-coupling intermediate (Suzuki, Sonogashira), Lithiation precursor.

Stability Snapshot & Storage Protocols

This compound possesses two reactive handles with opposing stability requirements: the aryl iodide (light/heat sensitive) and the benzyl ether (acid/hydrogenolysis sensitive).

Parameter	Stability Status	Critical Risk Factor	Recommended Protocol
Light	Unstable	Homolytic cleavage of C–I bond; Iodine liberation (discoloration).	Store in amber vials wrapped in foil.
Air/O2	Moderate	Benzylic oxidation (slow); I2 liberation (slow).	Store under Argon/Nitrogen atmosphere.
Moisture	Stable	Hydrolysis is unlikely under neutral conditions.	Desiccator storage is sufficient.
Acids	Variable	Stable to weak acids; Unstable to Lewis Acids (BBr3, AlCl3).	Avoid strong Lewis acids during workup.
Bases	Stable	Resistant to non-nucleophilic bases (carbonates, phosphates).	Compatible with standard Suzuki bases.

Diagnostic Check: If your solid material has turned from off-white to yellow/brown, free iodine (

) has been liberated. Recrystallize from hexanes/ethyl acetate before use to prevent catalyst poisoning.

Reaction Troubleshooting: Palladium-Catalyzed Coupling

The most common failure mode for this substrate in Suzuki or Buchwald-Hartwig couplings is Deiodination (Hydrodehalogenation) , where the iodine is replaced by a hydrogen atom (

), rather than the desired coupling partner.

Why This Happens

The 4-benzyloxy group is an Electron Donating Group (EDG). While EDGs generally deactivate the ring toward oxidative addition (making the initiation step sluggish), the primary cause of deiodination is the presence of hydride sources in the reaction matrix.

Mechanism of Failure:

• Oxidative Addition:

• Hydride Capture: If secondary alcohols (isopropanol) or amines are present,

  -hydride elimination transfers a hydride to Palladium.

• Reductive Elimination:

Troubleshooting Guide

Issue 1: Significant Deiodination (Ar-H observed in LCMS)

• Root Cause: Solvent or Base acting as a hydride donor.

• Solution A (Solvent): Switch from secondary alcohols (e.g.,

  , ) to aprotic polar solvents (DMF, Dioxane, Toluene).

• Solution B (Base): Avoid amine bases (e.g.,

  ) if high temperatures are required. Use inorganic bases ( , ).

Issue 2: Low Conversion (Starting Material Remains)

• Root Cause: The electron-rich benzyloxy group deactivates the C–I bond, making oxidative addition slow.

• Solution: Use electron-rich, bulky phosphine ligands (e.g., SPhos , XPhos , or BrettPhos ) to accelerate oxidative addition. Standard

  may be insufficient.

Visualization: Deiodination Pathway vs. Product Formation

Caption: Competitive pathways in Pd-catalysis. Presence of hydride donors (red path) leads to irreversible deiodination.

Reaction Troubleshooting: Lithiation (Li-Halogen Exchange)

Users frequently employ this intermediate to generate the aryl-lithium species for nucleophilic attack.

Issue: Wurtz Homocoupling (

) or Alkylation ( )

• Context: Reaction turns dark/turbid immediately upon n-BuLi addition.

• Root Cause: The Lithium-Halogen exchange is exothermic. If the temperature is not strictly controlled, the generated

  reacts with unreacted (Wurtz coupling) or the butyl iodide byproduct.

• Protocol Adjustment:

  • Cool solvent (THF/Ether) to -78°C before adding the substrate.

  • Add n-BuLi slowly down the side of the flask.

  • Critical: Ensure the exchange is complete (typically 15-30 mins at -78°C) before adding the electrophile. Do not warm up before quenching/reacting.

Issue: Benzylic Deprotonation

• Risk: The methyl group at C1 is benzylic.[1] While Li-I exchange is kinetically faster, high temperatures (> -40°C) or excess base can lead to deprotonation at the methyl position.

• Prevention: Use exactly 1.0-1.05 equivalents of n-BuLi. Avoid t-BuLi unless necessary (t-BuLi is more aggressive and requires 2 equivalents).

Protecting Group Integrity (Benzyl Ether)

The 4-benzyloxy group is generally robust, but specific conditions can trigger premature cleavage.

FAQ: Can I use Lewis Acids with this compound?

• Guidance: Be extremely cautious. Strong Lewis acids like

  , , or even high loadings of can cleave the benzyl ether.

• Alternative: If Lewis acid catalysis is required for a subsequent step, screen mild Lewis acids (

  , ) first.

FAQ: Is the Benzyl group stable under Hydrogenation?

• Guidance: No. Standard hydrogenation conditions (

  , Pd/C) will cleave the benzyl group to the phenol and toluene.

• Workaround: If you need to reduce a double bond elsewhere in the molecule while keeping the Bn group, use a poisoned catalyst (e.g., Lindlar catalyst) or a selective homogeneous catalyst (e.g., Wilkinson's catalyst), though the aryl iodide moiety poses a risk of poisoning homogeneous catalysts.

Frequently Asked Questions (FAQs)

Q: Can I run a Suzuki coupling in Ethanol/Water? A: It is risky. Ethanol acts as a hydride source, promoting deiodination. If water is needed for solubility, use a Dioxane/Water or DMF/Water mixture instead.

Q: The reaction mixture turned black and metallic plating appeared on the flask. What happened? A: This is "Pd Black" precipitation. It indicates the catalytic cycle stalled, likely at the oxidative addition step. The catalyst decomposed before it could react with the aryl iodide.

• Fix: Switch to a ligand that stabilizes Pd(0) and promotes oxidative addition into electron-rich arenes (e.g., XPhos , SPhos ).

Q: How do I remove the benzyl group selectively later? A: Standard methods include:

• Hydrogenolysis:

  (1 atm), 10% Pd/C, MeOH (Cleanest).

• Lewis Acid:

  in DCM at -78°C (Good if alkene sensitive).

• Oxidative: DDQ (if electron-rich, though standard Bn ethers are sluggish with DDQ compared to PMB ethers).

References

• BenchChem. A Comparative Guide to the Stability of Benzyl Ethers Under Various Reaction Conditions. (2025).[2][3] Retrieved from

• Organic Chemistry Portal. Protecting Groups: Benzyl Ethers. Retrieved from

• National Institutes of Health (NIH). Palladium‐Catalyzed Decarbonylative Iodination of Aryl Carboxylic Acids. (2021). Retrieved from

• ResearchGate. An Efficient Process for Pd-Catalyzed C-N Cross-Coupling Reactions of Aryl Iodides. Retrieved from

Sources

• 1. Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Loading Optimization for 4-Benzyloxy-2-iodo-1-methylbenzene Cross-Coupling

Welcome to the technical support center for optimizing cross-coupling reactions involving 4-Benzyloxy-2-iodo-1-methylbenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst optimization for this specific sterically hindered and electron-rich aryl iodide. Our focus is to provide not just protocols, but a deep understanding of the underlying principles to empower you to troubleshoot and refine your synthetic routes effectively.

The structure of 4-Benzyloxy-2-iodo-1-methylbenzene presents a unique set of challenges. The bulky benzyloxy group and the ortho-methyl group create significant steric hindrance around the reactive iodine center. This can impede the crucial oxidative addition step in the catalytic cycle, often leading to sluggish reactions or catalyst deactivation.[1] This guide provides targeted solutions in a question-and-answer format to address these specific issues.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems you may encounter. Each issue is followed by an analysis of potential causes and a step-by-step protocol for resolution.

Issue 1: Low Yield or Incomplete Conversion

Question: My Suzuki-Miyaura reaction with 4-Benzyloxy-2-iodo-1-methylbenzene is stalling, and I'm recovering significant amounts of starting material. I started with 1 mol% of Pd(PPh₃)₄. What's going wrong and how can I fix it?

Answer: Low yield is a frequent challenge, especially with sterically hindered substrates.[2] The issue often stems from an inefficient catalytic system that cannot overcome the steric barrier for oxidative addition or a deactivated catalyst. The initial choice of Pd(PPh₃)₄, while a classic catalyst, is often suboptimal for challenging substrates.[3][4]

Causality Analysis:

• Inefficient Ligand: Triphenylphosphine (PPh₃) is often not bulky or electron-donating enough to promote oxidative addition with hindered aryl iodides and stabilize the active monoligated Pd(0) species.[3] This leads to a slow reaction and potential catalyst decomposition.

• Catalyst Deactivation: The active Pd(0) catalyst can be oxidized by trace oxygen or can aggregate to form inactive palladium black if not properly stabilized by the ligand.[2][5]

• Suboptimal Base/Solvent System: The choice of base and solvent is critical for facilitating both the transmetalation step and maintaining catalyst stability.[6][7] An inappropriate system can lead to poor solubility or slow key steps in the catalytic cycle.

• Boronic Acid Instability: Boronic acids can undergo protodeboronation (replacement of the boronic acid group with hydrogen) or homocoupling, especially at elevated temperatures in the presence of water and base.[4][5]

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting low-yield reactions.

Step-by-Step Optimization Protocol:

• Reagent Verification: Ensure your 4-Benzyloxy-2-iodo-1-methylbenzene is pure. Use a fresh, high-quality boronic acid or a more stable boronate ester (e.g., pinacol ester).[5] Ensure all solvents are anhydrous (if required) and thoroughly degassed by sparging with an inert gas (Argon or Nitrogen) for 20-30 minutes or via three freeze-pump-thaw cycles.[2]

• Catalyst System Upgrade: Switch from Pd(PPh₃)₄ to a more robust system. The use of bulky, electron-rich dialkylbiarylphosphine ligands (Buchwald ligands) is highly recommended for sterically demanding substrates.[3][4]

  • Recommended Ligands: XPhos, SPhos, or RuPhos. These ligands promote the formation of a monoligated, highly active Pd(0) species that facilitates oxidative addition.

  • Recommended Palladium Source: Use a pre-catalyst like XPhos Pd G3 or SPhos Pd G2. These are air-stable and efficiently generate the active LPd(0) species in situ, leading to more reproducible results.[5][8]

• Reaction Condition Screening (Small Scale): Set up a parallel screen to test different bases and solvents.

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Pd Pre-catalyst	XPhos Pd G3 (2 mol%)	XPhos Pd G3 (2 mol%)	XPhos Pd G3 (2 mol%)	XPhos Pd G3 (2 mol%)
Ligand	(None needed)	(None needed)	(None needed)	(None needed)
Base (2.0 eq)	K₃PO₄	Cs₂CO₃	K₂CO₃	CsF
Solvent (0.2 M)	Toluene	Dioxane/H₂O (10:1)	2-MeTHF	CPME/H₂O (10:1)
Temperature	100 °C	100 °C	100 °C	100 °C

• Execution and Analysis:

  • To a reaction vial with a stir bar, add the aryl iodide (1.0 eq), boronic acid/ester (1.2-1.5 eq), and base (2.0 eq).

  • Seal the vial, then evacuate and backfill with argon three times.

  • Add the degassed solvent, followed by the palladium pre-catalyst.

  • Heat the reaction block to the target temperature and stir vigorously for 12-24 hours.

  • Monitor the reaction by LC-MS or GC-MS to determine the optimal conditions.[2]

Issue 2: Catalyst Decomposition (Reaction Mixture Turns Black)

Question: My reaction mixture is turning black shortly after heating, and the reaction has stopped. I suspect my catalyst is crashing out. How can I prevent this?

Answer: The formation of palladium black is a classic sign of catalyst decomposition, where the active, soluble Pd(0) species aggregates into inactive, insoluble palladium metal.[5] This is particularly common at high temperatures or when the ligand fails to adequately stabilize the palladium center.

Causality Analysis:

• Ligand Insufficiency: The ligand-to-palladium ratio might be too low, or the chosen ligand may not be sterically bulky enough to prevent the palladium atoms from clustering.[2][5]

• High Temperature: Excessive heat can accelerate the rate of catalyst decomposition, especially with less stable catalyst systems.

• Oxygen Contamination: Trace oxygen can oxidize the Pd(0) catalyst, leading to deactivation pathways that result in the formation of palladium black.[2]

Preventative Measures and Protocol:

• Use a Stabilizing Pre-catalyst: As mentioned previously, third-generation (G3) Buchwald pre-catalysts are designed to release the ligand slowly, maintaining an optimal ligand-to-palladium ratio throughout the reaction and preventing aggregation.[8]

• Ensure a Scrupulously Inert Atmosphere: Rigorous degassing of solvents and purging of the reaction vessel with an inert gas is non-negotiable. Oxygen is detrimental to the active Pd(0) catalyst.[2]

• Optimize Temperature: While heating is often necessary, excessive temperatures can be harmful. Once you identify a promising catalyst system, try running the reaction at a lower temperature (e.g., 80 °C) for a longer period.

• Check Ligand-to-Metal Ratio: If you are not using a pre-catalyst and are instead mixing a palladium source (e.g., Pd₂(dba)₃) with a separate ligand, ensure an appropriate ratio. For monodentate ligands like XPhos, a ligand:Pd ratio of 2:1 to 2.5:1 is a good starting point.[2]

Frequently Asked Questions (FAQs)

Q1: What is a reasonable starting catalyst loading for 4-Benzyloxy-2-iodo-1-methylbenzene, and how low can I go?

A1: For initial screening with a challenging substrate like this, a catalyst loading of 1-2 mol% is a robust starting point.[3] Once you have identified an optimal set of conditions (catalyst, base, solvent) that gives a high yield (>90%), you can begin to systematically lower the catalyst loading. For manufacturing processes, achieving loadings below 0.1 mol% is often a goal.[9] You can attempt to reduce the loading in increments (e.g., to 0.5%, then 0.1%, then 0.05%), monitoring the reaction for any decrease in yield or increase in reaction time.

Q2: For this substrate, should I use a Suzuki, Heck, or Sonogashira coupling?

A2: The choice of reaction depends entirely on the bond you wish to form.

• Suzuki-Miyaura Coupling: Ideal for forming C(sp²)-C(sp²) or C(sp²)-C(sp³) bonds (Aryl-Aryl or Aryl-Alkyl). This is the most common and versatile choice, using a boronic acid or ester as the coupling partner.[10][11]

• Heck Reaction: Used to form C(sp²)-C(sp²) bonds by coupling with an alkene. Given the steric hindrance of your substrate, achieving high regioselectivity might be challenging, and optimization would be critical.[12][13]

• Sonogashira Coupling: Specifically for forming a C(sp²)-C(sp) bond with a terminal alkyne. This reaction is highly efficient for aryl iodides.[14][15]

Q3: How critical is the choice of base, and are there general rules to follow?

A3: The base is critical and plays multiple roles, including activating the transmetalating agent (in Suzuki) and regenerating the catalyst.[6][16] For Suzuki couplings with your substrate, inorganic bases are preferred.

• Potassium Phosphate (K₃PO₄): A strong, non-nucleophilic base that is often very effective in anhydrous organic solvents like toluene or dioxane.

• Cesium Carbonate (Cs₂CO₃): Another highly effective but more expensive base, known for promoting difficult couplings.[17]

• Potassium Carbonate (K₂CO₃): A standard, cost-effective choice, often used in aqueous solvent mixtures.[18] It is highly recommended to screen a few bases, as the optimal choice is substrate-dependent.[19]

Q4: What is the general catalytic cycle for these reactions?

A4: Most palladium-catalyzed cross-coupling reactions proceed through a similar catalytic cycle involving a Pd(0)/Pd(II) couple.[10][16][20]

Palladium Cross-Coupling Catalytic Cycle

Caption: The general catalytic cycle for cross-coupling reactions.[2][10]

• Oxidative Addition: The aryl iodide (R-X) reacts with the active Pd(0) catalyst to form a Pd(II) intermediate. This is often the rate-limiting step, especially for hindered substrates.

• Transmetalation: The organic group (R') from the coupling partner (e.g., an organoboron compound) is transferred to the palladium center, displacing the halide (X).

• Reductive Elimination: The two organic fragments (R and R') are coupled together and eliminated from the palladium center, forming the final product and regenerating the Pd(0) catalyst.

References

• ArODES HES-SO. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
• Benchchem. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
• Benchchem. (2025). Technical Support Center: Optimizing Catalyst Loading for Cross-Coupling Reactions of Pyrazolo[4,3-c]pyridines.
• Valera, J. M., et al. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC.
• (n.d.). Cross-Coupling Reactions Guide.
• Fiveable. (2025, August 15). Palladium-catalyzed cross-coupling reactions | Organic....
• ACS Publications. (n.d.). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development.
• Reddit. (2016, January 5). Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry.
• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.
• ResearchGate. (2018, October 2). Why can't I achieve good yields for this Suzuki reaction?.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• ResearchGate. (n.d.). Effect of bases and solvents on the Heck coupling a | Download Table.
• University of Victoria. (n.d.). Background Preliminary Screen Optimization of Reaction Conditions Substrate Specific Ligand Compatibility Screens Reduced Cataly.
• Frontiers. (2025, September 30). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture.
• PMC. (n.d.). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex.
• Wikipedia. (n.d.). Sonogashira coupling.
• MilliporeSigma. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.
• ChemRxiv. (n.d.). Intermolecular Heck Coupling with Hindered Alkenes Driven by Carboxylate Directivity.
• UCL Discovery. (n.d.). REVIEW The Mizoroki-Heck reaction with internal olefins: Reactivities and stereoselectivities.
• Benchchem. (n.d.). A Comparative Guide to Cross-Coupling Reactions for 4-(Benzyloxy)-2-bromo-1-fluorobenzene.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
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• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Frontiers | How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture [frontiersin.org]
• 10. jmcct.com [jmcct.com]
• 11. dspace.library.uvic.ca [dspace.library.uvic.ca]
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• 13. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 14. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sonogashira coupling - Wikipedia [en.wikipedia.org]
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• 20. fiveable.me [fiveable.me]

Reference Data & Comparative Studies

Technical Comparison: Reactivity Profiles of 4-Benzyloxy-2-iodo-1-methylbenzene vs. Bromo Analog

Executive Summary

Verdict: The choice between 4-Benzyloxy-2-iodo-1-methylbenzene (Target I) and its Bromo analog (Target Br) is dictated by the trade-off between chemoselectivity/rate and atom economy/cost .

• Target I (Iodo): The superior candidate for complex, multi-step syntheses requiring mild conditions. Its labile C–I bond allows for Lithium-Halogen exchange at -78°C, kinetically outcompeting the deleterious lateral lithiation of the ortho-methyl group. It is also the preferred electrophile for difficult Pd-catalyzed couplings where steric hindrance (from the ortho-methyl) hampers oxidative addition.

• Target Br (Bromo): The industrial workhorse. It is significantly more stable and cost-effective. However, it requires higher activation energies (higher T or stronger catalysts) and poses a higher risk of side reactions (benzylic deprotonation) during metallation.

Structural & Electronic Analysis

Both molecules share a toluene core with a specific substitution pattern that dictates their unique reactivity.

• Core Scaffold: 1-Methyl-4-(benzyloxy)benzene.

• Steric Environment (Ortho-Effect): The methyl group at C1 is ortho to the halogen at C2. This creates significant steric bulk around the reaction center.

  • Impact: Oxidative addition of Pd(0) is sterically impeded. The longer C–I bond (2.10 Å) vs. C–Br bond (1.90 Å) places the iodine atom further from the methyl interference, potentially facilitating catalyst approach compared to the bromide, despite iodine's larger Van der Waals radius.

• Electronic Environment (Meta-Effect): The Benzyloxy (OBn) group at C4 is meta to the halogen.

  • Impact: The OBn group is a strong electron donor by resonance, increasing the electron density of the aromatic ring. Electron-rich aryl halides are generally less reactive toward oxidative addition (which requires the metal to be nucleophilic). Consequently, the Iodo analog is often required to compensate for this electronic deactivation.

Table 1: Physicochemical & Reactivity Properties

Feature	Iodo Analog (Target I)	Bromo Analog (Target Br)
Bond Dissociation Energy (C–X)	~65 kcal/mol (Weak)	~81 kcal/mol (Strong)
Oxidative Addition Rate (Pd)	Fast ( )	Moderate ( )
Lithium-Halogen Exchange	Rapid at -78°C (n-BuLi)	Slow at -78°C; requires t-BuLi or higher T
Major Side Reaction Risk	Homocoupling (Ullmann-type)	Lateral Lithiation (Benzylic deprotonation)
Shelf Stability	Light Sensitive (Requires foil/amber)	Stable at RT

Critical Reactivity Profiles

A. Lithium-Halogen Exchange (The "Lateral Lithiation" Trap)

This is the most critical differentiator.

• The Risk: The protons on the C1-methyl group are benzylic and acidic. Strong bases (alkyllithiums) can deprotonate this position (Lateral Lithiation) instead of exchanging the halogen.

• Iodo Advantage: The rate of I/Li exchange is extremely fast, even at -78°C. It kinetically outcompetes the acid-base reaction at the methyl group.

• Bromo Disadvantage: Br/Li exchange is slower. To drive the reaction, one might raise the temperature (to 0°C) or use stronger bases (t-BuLi). Both conditions significantly increase the rate of benzylic deprotonation, leading to mixed products or polymerization.

B. Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald)

• Standard Conditions: For simple couplings, the Bromo analog is sufficient and cheaper.

• Difficult Cases: If the coupling partner is bulky (e.g., ortho-substituted boronic acid) or electron-rich, the Iodo analog is mandatory. The ortho-methyl group on the substrate already hinders the Pd center; using a less reactive Bromide can shut down the catalytic cycle or require forcing conditions that cleave the benzyl ether.

Visualizing the Reaction Landscape

The following diagram maps the decision logic and reaction pathways for these specific substrates.

Caption: Decision matrix for selecting the Iodo vs. Bromo analog based on reaction pathway risks (Lateral Lithiation vs. Oxidative Addition).

Experimental Protocols

Protocol A: Chemoselective Lithiation (Targeting the Iodo Analog)

Use this protocol to generate the aryl nucleophile without touching the benzylic methyl group.

• Preparation: Flame-dry a 50 mL Schlenk flask under Argon.

• Dissolution: Add 4-Benzyloxy-2-iodo-1-methylbenzene (1.0 equiv) and dissolve in anhydrous THF (0.1 M concentration).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Critical: Do not perform at 0°C.

• Exchange: Add n-BuLi (1.05 equiv, 1.6 M in hexanes) dropwise over 10 minutes.

• Incubation: Stir at -78°C for exactly 15 minutes.

  • Validation: The I/Li exchange is complete within minutes. Longer times increase the risk of scrambling.

• Quench/Reaction: Add the electrophile (e.g., DMF, aldehyde) neat or in THF.

• Workup: Warm to RT and quench with sat. NH4Cl.

Protocol B: Optimized Suzuki Coupling (Targeting the Bromo Analog)

Use this protocol for cost-effective C-C bond formation when the coupling partner is not sterically hindered.

• Reagents: Combine 4-Benzyloxy-2-bromo-1-methylbenzene (1.0 equiv), Boronic Acid (1.2 equiv), and K2CO3 (2.0 equiv).

• Catalyst System: Add Pd(dppf)Cl2 (3 mol%).

  • Why: The bidentate ligand (dppf) prevents catalyst decomposition at the higher temperatures required for the aryl bromide. Avoid Pd(PPh3)4 if possible, as it is less robust for electron-rich bromides.

• Solvent: Degassed Dioxane/Water (4:1).

• Conditions: Heat to 90°C for 12 hours.

  • Note: The Iodo analog would react at 60°C; the Bromo requires 90°C to overcome the activation barrier set by the electron-rich ring and steric hindrance.

References

• Sigma-Aldrich. Product Specification: 4-(Benzyloxy)-1-iodo-2-methylbenzene.[1][2] Retrieved from [1][2]

• Fairlamb, I. J. S., et al. (2018). "Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures." Organometallics. Retrieved from

• BenchChem. Comparative Guide to Cross-Coupling Reactions for 4-(Benzyloxy)-2-bromo-1-fluorobenzene (Analogous Substrate). Retrieved from

• Reich, H. J. "Lithium-Halogen Exchange: Mechanism and Selectivity." University of Wisconsin-Madison Chemistry. Retrieved from

Sources

• 1. 4-(Benzyloxy)-1-iodo-2-methylbenzene [sigmaaldrich.com]
• 2. 4-(Benzyloxy)-1-iodo-2-methylbenzene | 1149618-83-6 [sigmaaldrich.com]

Spectroscopic analysis of products from 4-Benzyloxy-2-iodo-1-methylbenzene reactions

Executive Summary & Strategic Utility

4-Benzyloxy-2-iodo-1-methylbenzene serves as a high-value electrophile in modern medicinal chemistry, particularly for constructing biaryl scaffolds where orthogonal protection is required. Unlike its bromide analogues or methoxy-protected variants, this scaffold offers a unique balance of high reactivity (due to the C–I bond) and strategic latent functionality (the benzyl ether can be cleaved via hydrogenolysis to reveal a phenol).

This guide compares the spectroscopic profile and reaction performance of this iodide against common alternatives (Aryl Bromides, Aryl Triflates), providing a self-validating analytical workflow for researchers.

Comparative Performance Analysis

Reactivity vs. Alternatives

In Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), the choice of the halide leaving group dictates the catalytic cycle's turnover frequency (TOF) and required temperature.

Feature	4-Benzyloxy-2-iodo-1-methylbenzene (Target)	4-Benzyloxy-2-bromo-1-methylbenzene (Alternative)	4-Methoxy-2-iodo-1-methylbenzene (Alternative)
Bond Dissociation Energy (C-X)	~65 kcal/mol (Weakest, Reactive)	~81 kcal/mol (Stronger, Slower)	~65 kcal/mol (Reactive)
Coupling Temperature	Ambient to 40°C	Typically >60-80°C	Ambient to 40°C
Deprotection Strategy	H₂ / Pd-C (Mild, Neutral)	H₂ / Pd-C	BBr₃ (Harsh Lewis Acid)
Spectroscopic Tag	C-I shift (~90 ppm ¹³C)	C-Br shift (~120 ppm ¹³C)	C-I shift (~90 ppm ¹³C)
Cost Efficiency	Lower Atom Economy	Higher Atom Economy	High

Expert Insight: While the bromide is cheaper, the iodide (Target) allows for milder coupling conditions, preserving sensitive functional groups on the coupling partner (e.g., boronic acids prone to protodeboronation at high heat).

Spectroscopic Distinctiveness (Self-Validating Logic)

The iodine atom exerts a "Heavy Atom Effect," causing a significant shielding of the ipso-carbon in ¹³C NMR. This is the most reliable metric for monitoring reaction completion.

• Starting Material (Iodide): Ipso-Carbon (C-I) appears typically between 90–100 ppm .

• Product (Biaryl): The same carbon shifts downfield to 130–145 ppm .

• Validation: If the signal at ~95 ppm persists, the reaction is incomplete, regardless of TLC appearance.

Spectroscopic Fingerprint & Data

The following data establishes the baseline for identifying the pure starting material and distinguishing it from the de-iodinated byproduct (4-benzyloxy-1-methylbenzene), a common impurity in reductive coupling conditions.

¹H NMR Diagnostic Signals (400 MHz, CDCl₃)

Proton Environment	Chemical Shift (δ ppm)	Multiplicity	Integration	Diagnostic Value
Ar-H (Ortho to I)	7.35 – 7.45	Doublet (d, J≈2.5 Hz)	1H	Primary Indicator. Most deshielded due to Iodine proximity.
Ar-H (Ortho to Me)	7.10 – 7.15	Doublet (d, J≈8.0 Hz)	1H	Shows coupling to the methyl group.
Ar-H (Meta to I)	6.80 – 6.90	Doublet of Doublets (dd)	1H	Characteristic coupling pattern.
Benzylic -CH₂-	5.00 – 5.05	Singlet (s)	2H	Confirms protection integrity.
Ar-CH₃	2.38 – 2.45	Singlet (s)	3H	Distinct from solvent peaks.

¹³C NMR Key Shifts

• C-I (Ipso): 92.5 ppm (Key diagnostic for Iodide).

• C-O (Ipso): ~157.0 ppm.

• Benzylic C: ~70.5 ppm.

• Methyl C: ~20-21 ppm.

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: Coupling of 4-Benzyloxy-2-iodo-1-methylbenzene with Phenylboronic acid.

Reagents & Setup

• Substrate: 4-Benzyloxy-2-iodo-1-methylbenzene (1.0 equiv)

• Partner: Phenylboronic acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂ (3 mol%) - Chosen for resistance to oxidation.

• Base: K₂CO₃ (2.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio) - Degassed.

Step-by-Step Methodology

• Degassing: Sparge the solvent mixture with Argon for 15 minutes prior to use. Rationale: Oxygen poisons the Pd(0) species, leading to homocoupling of the boronic acid.

• Charging: In a Schlenk tube, add the Substrate, Boronic Acid, Base, and Catalyst.

• Solvation: Add the degassed solvent via syringe under Argon flow.

• Reaction: Seal the tube and heat to 60°C for 4 hours. Note: Iodides often react at RT, but 60°C ensures completion without thermal decomposition.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.

• Purification: Flash chromatography (Hexanes/EtOAc gradient).

Analytical Checkpoint (Self-Validation)

• TLC: Monitor the disappearance of the UV-active spot at R_f ~0.6 (Hex/EtOAc 9:1).

• NMR Check: Isolate a small aliquot. Look for the disappearance of the doublet at 7.35 ppm (Ar-H ortho to I) and the appearance of new aromatic protons in the 7.2–7.6 ppm region.

Workflow Visualization

The following diagram outlines the logical decision tree for synthesis and analysis, ensuring quality control at every stage.

Figure 1: Decision logic for monitoring the cross-coupling of 4-Benzyloxy-2-iodo-1-methylbenzene.

References

• Royal Society of Chemistry. "Synthesis of Polysubstituted Iodoarenes via Iodine-Directed Functionalization." Chem. Sci., 2019.[1] Available at: [Link]

• National Institutes of Health (NIH). "1-(Benzyloxy)-4-iodobenzene Spectral Data." PubChem. Available at: [Link]

• Organic Syntheses. "Preparation of Iodosobenzene and Iodosoarenes." Org.[2][3][4] Synth. Coll. Vol. 5, p. 660.[2] Available at: [Link]

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. US9464043B2 - Preparation of hydroxy-benzylbenzene derivatives - Google Patents [patents.google.com]
• 4. rsc.org [rsc.org]

Introduction: Navigating the Reactivity of a Complex Pharmaceutical Building Block

An In-Depth Comparative Guide to the Kinetic Analysis of 4-Benzyloxy-2-iodo-1-methylbenzene in Cross-Coupling Reactions

For researchers and professionals in drug development, the selection of molecular building blocks is a critical step that dictates the efficiency and success of a synthetic campaign. 4-Benzyloxy-2-iodo-1-methylbenzene is a valuable, albeit challenging, substrate. Its structure, featuring a sterically demanding ortho-iodo group and electron-donating benzyloxy and methyl functionalities, presents unique hurdles in transition-metal-catalyzed cross-coupling reactions. The bulky benzyloxy group can hinder catalyst approach, while the electron-rich nature of the aromatic ring can slow the crucial oxidative addition step in many catalytic cycles.[1]

A thorough understanding of reaction kinetics is therefore not merely academic; it is essential for rational catalyst selection, reaction optimization, and efficient scale-up. While extensive kinetic data for this specific molecule is not widespread in published literature, a comparative analysis based on established principles and data from analogous systems can provide a robust framework for its application. This guide offers an in-depth comparison of major cross-coupling strategies for 4-Benzyloxy-2-iodo-1-methylbenzene, supported by detailed protocols for kinetic analysis, to empower scientists to make informed, data-driven decisions.

The Mechanistic Landscape: Why Sterics and Electronics Matter

The efficiency of palladium-catalyzed cross-coupling reactions is governed by a well-established catalytic cycle involving three primary steps: oxidative addition, transmetalation, and reductive elimination.[1][2] The unique electronic and steric profile of 4-Benzyloxy-2-iodo-1-methylbenzene directly influences the rate of each of these steps.

• Oxidative Addition: This is often the rate-determining step.[3] An electron-rich aryl halide, like our substrate, can exhibit slower oxidative addition to the Pd(0) catalyst compared to electron-poor counterparts. The C-I bond is the most easily cleaved among halogens, which is an advantage, but the steric hindrance from the ortho-methyl and benzyloxy groups can impede the catalyst's access to the C-I bond.

• Transmetalation: In reactions like the Suzuki-Miyaura coupling, this step involves the transfer of an organic group from an organometallic reagent (e.g., an organoboron compound) to the palladium center. The choice of base and solvent is critical here and can significantly affect the reaction rate.[4]

• Reductive Elimination: This final step forms the desired C-C or C-heteroatom bond and regenerates the Pd(0) catalyst. Bulky ligands on the palladium center, often required to facilitate the initial oxidative addition, can sometimes slow down this final product-forming step.[1]

This interplay of factors necessitates a careful, kinetically-informed approach to selecting the optimal coupling partners and catalytic systems.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Comparative Analysis of Cross-Coupling Strategies

The choice of cross-coupling reaction depends entirely on the desired bond construction. Below is a comparison of common methods and their suitability for a sterically hindered, electron-rich substrate.

Coupling Reaction	Coupling Partner	Typical Catalyst/Ligand System	Expected Performance & Considerations
Suzuki-Miyaura	Boronic Acids/Esters	Pd(OAc)₂, Pd(PPh₃)₄ with bulky phosphine ligands (e.g., SPhos, XPhos)	High Yield Potential. Bulky, electron-rich ligands are crucial to promote both oxidative addition and reductive elimination for hindered substrates.[1][5] The choice of base (e.g., K₂CO₃, K₃PO₄) and solvent system is critical and requires optimization.[4]
Heck	Alkenes	Pd(OAc)₂ with P(o-tol)₃ or phosphine-free systems	Moderate to Good Yields. Regioselectivity can be a challenge. The reaction typically favors substitution at the less substituted carbon of the alkene.[6][7] High temperatures are often required, which could be incompatible with sensitive functional groups.[8]
Sonogashira	Terminal Alkynes	PdCl₂(PPh₃)₂ / CuI	Good to Excellent Yields. The C-I bond is highly reactive in this coupling. The reaction is generally tolerant of steric hindrance.[9][10] Copper co-catalysis can sometimes lead to alkyne homocoupling (Glaser coupling) as an undesired side reaction.[11]
Buchwald-Hartwig	Amines	Pd₂(dba)₃ with specialized biarylphosphine ligands (e.g., XPhos, RuPhos)	Highly Dependent on Ligand. This reaction is notoriously sensitive to steric hindrance. The development of bulky, electron-rich ligands by Buchwald and Hartwig was essential for coupling hindered substrates.[12][13] Careful selection from a ligand screening kit is highly recommended.
Negishi	Organozinc Reagents	Pd(PPh₃)₄, Pd(dppf)Cl₂	High Reactivity & Functional Group Tolerance. Organozinc reagents are highly reactive, often overcoming the steric and electronic barriers of challenging substrates.[14][15] The primary drawback is the moisture sensitivity of the organozinc reagents, requiring stringent anhydrous conditions.

Experimental Design for a Comparative Kinetic Study

To objectively compare these alternatives, a systematic kinetic analysis is required. This protocol outlines a general method for determining the initial reaction rates, which are crucial for comparing the efficacy of different catalytic systems.

Objective

To determine the initial rate of product formation for the cross-coupling of 4-Benzyloxy-2-iodo-1-methylbenzene under various catalytic conditions to identify the most efficient system.

Materials & Equipment

• 4-Benzyloxy-2-iodo-1-methylbenzene (Substrate)

• Selected coupling partner (e.g., Phenylboronic acid for Suzuki)

• Palladium precursor (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Ligand (e.g., SPhos, XPhos, PPh₃)

• Base (e.g., K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

• Internal standard (e.g., Dodecane, Mesitylene)

• Schlenk tubes or reaction vials

• Inert atmosphere glovebox or Schlenk line

• Gas Chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with an appropriate column

• Stir plate and heating block

Step-by-Step Protocol

• Stock Solution Preparation:

  • Prepare a stock solution of the aryl iodide (4-Benzyloxy-2-iodo-1-methylbenzene) and the internal standard in the chosen anhydrous, degassed solvent. The concentration should be accurately known.

  • Prepare separate stock solutions for the coupling partner, the base, the palladium precursor, and the ligand if they are solids.

• Reaction Setup (Under Inert Atmosphere):

  • To a series of oven-dried Schlenk tubes or vials, add a stir bar.

  • Add the palladium precursor and ligand to each vial. This is often done as a pre-mixed "catalyst" solution.

  • Add the solid base to each vial.

  • Seal the vials and transfer them out of the glovebox if necessary, maintaining an inert atmosphere.

• Initiation and Sampling:

  • Place the vials in a pre-heated heating block set to the desired reaction temperature (e.g., 80 °C).

  • Initiate the reaction by injecting the stock solution containing the aryl iodide, internal standard, and coupling partner into each vial via syringe. Time zero (t=0) is the moment of injection.

  • At predetermined time intervals (e.g., 0, 2, 5, 10, 15, 30 minutes), withdraw a small aliquot (approx. 0.1 mL) from the reaction mixture.

  • Immediately quench the aliquot by adding it to a vial containing a quenching solution (e.g., cold diethyl ether or ethyl acetate) and a small amount of water to stop the reaction.

• Sample Analysis:

  • Analyze the quenched samples by GC or HPLC.

  • Calculate the concentration of the product at each time point by comparing its peak area to that of the internal standard, using a pre-determined response factor.

• Data Analysis:

  • Plot the concentration of the product versus time.

  • The initial reaction rate is the slope of the linear portion of this curve, typically within the first 10-15% of the reaction conversion.

  • Compare the initial rates obtained from different catalyst/ligand/base combinations to determine the optimal conditions.

Caption: Experimental workflow for conducting a comparative kinetic analysis.

Conclusion: A Pathway to Rational Synthesis

4-Benzyloxy-2-iodo-1-methylbenzene is a prototypical example of a modern synthetic building block where steric and electronic factors must be carefully managed. While a one-size-fits-all cross-coupling solution does not exist, a systematic and kinetically-driven approach provides the most reliable path to success. For C-C bond formation, Suzuki-Miyaura and Negishi couplings, employing bulky phosphine ligands, offer high potential. For C-N bond formation, a thorough screening of modern Buchwald-Hartwig ligands is indispensable.

By investing the time to perform the comparative kinetic studies outlined in this guide, researchers can move beyond trial-and-error optimization. This allows for the selection of a catalytic system that is not only high-yielding but also robust, scalable, and cost-effective, accelerating the journey from molecular design to valuable end-product in the pharmaceutical and materials science industries.

References

• Qiu, L., et al. (2025). A general copper catalytic system for cross-coupling of aryl iodides with chlorosilanes under reductive conditions. Chemical Science. Available at: [Link]

• Qiu, L., et al. (2025). A general copper catalytic system for cross-coupling of aryl iodides with chlorosilanes under reductive conditions. ResearchGate. Available at: [Link]

• Vantourout, J. C., et al. (2025). Aryl Halide Cross-Coupling via Formate-Mediated Transfer Hydrogenation. PMC. Available at: [Link]

• Wang, D., et al. (2018). Ni-Catalyzed Reductive Coupling of Electron-Rich Aryl Iodides with Tertiary Alkyl Halides. PubMed. Available at: [Link]

• Borah, A. J., et al. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology. Available at: [Link]

• Kim, D. S., et al. (2020). Regioselective Cross-Electrophile Coupling of Epoxides and (Hetero)aryl Iodides via Ni/Ti/Photoredox Catalysis. The Doyle Group, Princeton University. Available at: [Link]

• Organic Chemistry Portal. Heck Reaction. organic-chemistry.org. Available at: [Link]

• Correa, A., et al. (2008). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC. Available at: [Link]

• Anufrikov, Y. A., et al. (2023). Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. MDPI. Available at: [Link]

• Gozzi, C., et al. (2025). kinetic study of heck reaction an interdisciplinary experience. ResearchGate. Available at: [Link]

• Rao, P., et al. (2025). Kinetics, Pharmacokinetics, Drug-Likeness and Binding Affinity in Aqueous Iodinations of Regioisomers of Methylbenzamine. Asian Journal of Chemistry. Available at: [Link]

• ResearchGate. (2015). Kinetic results for the cross-coupling reaction between iodobenzene and an amide. ResearchGate. Available at: [Link]

• MacKinnon, S. S., et al. (2020). Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts. Journal of the American Chemical Society. Available at: [Link]

• Anufrikov, Y. A., et al. (2023). Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. MDPI. Available at: [Link]

• IntechOpen. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. IntechOpen. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. Chemistry LibreTexts. Available at: [Link]

• Thieme. (n.d.). Mizoroki–Heck Reaction. Thieme. Available at: [Link]

• Watanabe, T., et al. (1992). Synthesis of Sterically Hindered Biaryls via the Palladium-Catalyzed Cross-Coupling Reaction of Arylboronic Acids or their Esters with Haloarenes. Semantic Scholar. Available at: [Link]

• Vantourout, J. C., et al. (2021). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. PMC. Available at: [Link]

• Krchnak, V. (n.d.). Flow Chemistry: Sonogashira Coupling. Organic-chemistry.org. Available at: [Link]

• Bakos, J., et al. (2025). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. Available at: [Link]

• Gate Chemistry. (2018). Suzuki Coupling Mechanism and Applications. YouTube. Available at: [Link]

• International Journal of New Chemistry. (2024). General procedure for Sonogashira coupling reaction. International Journal of New Chemistry. Available at: [Link]

• Morken, J. P., et al. (n.d.). Enantioselective Radical Addition/Cross-Coupling of Organozinc Reagents, Alkyl Iodides, and Alkenylboron Reagents. PMC. Available at: [Link]

• Denmark, S. E., et al. (2004). Cross-coupling reactions of alkenylsilanolates. Investigation of the mechanism and identification of key intermediates through kinetic analysis. PubMed. Available at: [Link]

• The Organic Chemistry Tutor. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. Available at: [Link]

• Organic Chemistry Portal. Negishi Coupling. organic-chemistry.org. Available at: [Link]

• Murray, J. I., et al. (2022). Kinetic and Mechanistic Investigations to Enable a Key Suzuki Coupling for Sotorasib Manufacture─What a Difference a Base Makes. Semantic Scholar. Available at: [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. organic-chemistry.org. Available at: [Link]

• Bongarzone, S., et al. (n.d.). One-pot base-free Suzuki [¹¹C]methylation: kinetic and mechanistic insights. ChemRxiv. Available at: [Link]

• ChemRxiv. (n.d.). Enantioconvergent Negishi Cross-Coupling of Racemic sec-Alkylzinc Reagent with Aryl Halides Enabled by Bulky N-Heterocyclic Carb. ChemRxiv. Available at: [Link]

• ResearchGate. (n.d.). The N egishi Cross‐Coupling Reaction. ResearchGate. Available at: [Link]

• Denmark, S. E., et al. (2025). Cross-Coupling Reactions of Organosilicon Compounds: New Concepts and Recent Advances. ResearchGate. Available at: [Link]

• Ishiyama, T., et al. (n.d.). Palladium-Catalyzed Alkyl-Alkyl Cross-Coupling Reaction of 9-Alkyl-9-BBN Derivatives with Iodoalkanes Possessing β-Hydrog. HUSCAP. Available at: [Link]

• Poliakoff, M., et al. (2013). Continuous-flow Heck synthesis of 4-methoxybiphenyl and methyl 4-methoxycinnamate in supercritical carbon dioxide expanded solvent solutions. Beilstein Journal of Organic Chemistry. Available at: [Link]

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Safety & Regulatory Compliance

4-Benzyloxy-2-iodo-1-methylbenzene proper disposal procedures

Topic: 4-Benzyloxy-2-iodo-1-methylbenzene Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, and Drug Development Scientists

Executive Summary: Immediate Action Directive

4-Benzyloxy-2-iodo-1-methylbenzene (CAS: 1149618-83-6) is a halogenated aromatic ether. For disposal purposes, it must be classified as Halogenated Organic Waste .[1][2]

CRITICAL PROHIBITIONS:

• DO NOT mix with non-halogenated solvents (e.g., pure acetone, methanol) unless unavoidable, as this increases disposal costs and complexity.

• DO NOT dispose of down the drain.[2][3]

• DO NOT dispose of in regular trash.

Chemical Profile & Hazard Identification

Verify the identity of the substance before handling. The presence of the Iodine atom dictates the specific waste stream.

Parameter	Data
Chemical Name	4-Benzyloxy-2-iodo-1-methylbenzene
Synonyms	4-(Benzyloxy)-1-iodo-2-methylbenzene; 1-iodo-2-methyl-4-(phenylmethoxy)benzene
CAS Number	1149618-83-6
Molecular Formula	C₁₄H₁₃IO
Molecular Weight	324.16 g/mol
Physical State	Solid (typically off-white to yellow powder)
Primary Hazards	Irritant (Skin/Eye/Respiratory) .[4][5][6][7][8][9] Harmful if swallowed.[6][7][9]
Waste Classification	Halogenated Organic (Due to Iodine content)

Pre-Disposal Segregation Strategy

Proper segregation is the single most effective safety measure in chemical disposal.

The "Halogen Rule"

Because this compound contains Iodine, it—and any solution containing it—must be treated as Halogenated Waste .

• Scenario A: Pure Solid Waste. Collect in a dedicated container for solid hazardous waste.

• Scenario B: In Solution (e.g., Reaction Mixture). If dissolved in a non-halogenated solvent (like Ethyl Acetate), the entire mixture is now classified as Halogenated Waste.

Operational Disposal Protocol

Workflow A: Disposal of Solid Substance

Use this protocol for expired stocks, failed reactions, or contaminated solids.

• PPE Verification: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab coat. Work inside a fume hood.

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Ensure the lid seals tightly.[3][6][8][10]

• Transfer:

  • Transfer the solid carefully using a disposable spatula.

  • Avoid generating dust.[6][8][9] If dust is visible, dampen slightly with an inert solvent (e.g., hexane) to suppress.

• Labeling: Apply a Hazardous Waste label immediately.

  • Constituents: "4-Benzyloxy-2-iodo-1-methylbenzene (Solid)"

  • Hazard Checkbox: Toxic, Irritant.[6][9]

• Decontamination: Wipe the exterior of the container with a damp paper towel (solvent or water). Dispose of the towel in the solid waste bin.

Workflow B: Disposal of Liquid Waste (Mother Liquors)

Use this protocol for reaction mixtures or flash chromatography fractions.

• Segregation: Ensure the receiving carboy is marked "Halogenated Organic Waste."

• Compatibility Check: Verify the carboy does not contain strong oxidizers (e.g., Nitric Acid) or active metals, which could react with the iodine moiety.

• Transfer: Pour liquid through a funnel to prevent splashing.

• Log Entry: Record the volume and the approximate concentration of the iodinated compound on the waste log sheet.

Workflow C: Empty Container Management

RCRA regulations require containers to be "RCRA Empty" before disposal.

• Triple Rinse: Rinse the empty bottle three times with a minimal amount of compatible solvent (e.g., acetone or dichloromethane).

• Rinsate Disposal: Pour all three rinses into the Halogenated Organic Waste container.

• Defacing: Cross out the original label or remove it entirely.

• Final Step: Place the clean, dry bottle in the glass recycling or regular trash, depending on institutional policy.

Visual Decision Workflow

Figure 1: Decision tree for segregating 4-Benzyloxy-2-iodo-1-methylbenzene waste streams.

Emergency Spill Response (Disposal Context)

If a spill occurs during the transfer to waste containers:

• Isolate: Evacuate the immediate area. Alert nearby personnel.

• Assess:

  • Solid Spill: Cover with wet paper towels to prevent dust. Scoop up into a bag.

  • Liquid Spill: Use a Universal Spill Kit (vermiculite or absorbent pads). Do not use combustible materials (sawdust) if the solvent is flammable.

• Decontaminate: Clean the surface with soap and water.[6]

• Disposal of Debris: All cleanup materials (pads, gloves, scoops) must go into the Solid Hazardous Waste container.

References

• Sigma-Aldrich. (n.d.). Product Specification: 4-(Benzyloxy)-1-iodo-2-methylbenzene (CAS 1149618-83-6). Retrieved from

• National Institutes of Health (NIH) PubChem. (2025). Compound Summary: 1-(Benzyloxy)-4-iodobenzene (Structural Analog). Retrieved from

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Management. Retrieved from

• Occupational Safety and Health Administration (OSHA). (2024). Hazard Communication Standard: Safety Data Sheets. Retrieved from

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